6-Chloro-2-propyl-9H-purine

Core Science & Biosynthesis

6-Chloro-2-propyl-9H-purine CAS 757184-60-4 properties

[1][2]

Executive Summary & Compound Identity

6-Chloro-2-propyl-9H-purine (CAS 757184-60-4) is a specialized heterocyclic building block used primarily in the development of adenosine receptor antagonists, cyclin-dependent kinase (CDK) inhibitors, and antiviral nucleoside analogs.[1][2] Its structural significance lies in the C6-chloro substituent—a highly reactive electrophilic handle for nucleophilic aromatic substitution (

)—paired with a C2-propyl chain, which modulates lipophilicity and steric fit within hydrophobic binding pockets.[2]

This guide details the physicochemical properties, synthetic utility, and handling protocols for researchers utilizing this scaffold in medicinal chemistry campaigns.[2]

Chemical Identity Table

Property	Specification
CAS Number	757184-60-4
IUPAC Name	6-Chloro-2-propyl-9H-purine
Molecular Formula
Molecular Weight	196.64 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, MeOH; Sparingly soluble in water
pKa (Calculated)	~8.9 (N9-H acidity)
SMILES	CCCC1=NC2=C(N1)C(Cl)=NC=N2

Synthetic Utility & Reactivity Profile

The core value of 6-Chloro-2-propyl-9H-purine is its role as a "divergent intermediate."[2] The chlorine atom at the C6 position is activated by the electron-deficient purine ring, making it susceptible to displacement by amines, alkoxides, and thiols.[2]

The Electrophilic C6 Handle ( Mechanism)

The most common workflow involves displacing the C6-chloride to generate N6-substituted adenosines or 6-alkoxypurines .[2] The reaction is generally catalyzed by a base (e.g.,

, ) to neutralize the generated HCl.[2]

Key Reactivity Principles:

• N9-Protection: If precise regioselectivity is required for subsequent steps (e.g., glycosylation), the N9 position should be protected (e.g., THP, Boc, Acetyl) before harsh C6 modifications, although simple amines often react at C6 without protecting N9 due to the higher electrophilicity of C6 compared to the nucleophilicity of N9.[2]

• C2-Propyl Influence: The propyl group exerts a positive inductive effect (+I) and steric bulk.[2] While it slightly deactivates the ring compared to a C2-H analog, the C6-Cl remains sufficiently reactive for standard displacement at mild temperatures (60–80°C).[2]

Visualization: Reactivity Pathways

The following diagram illustrates the primary transformations accessible from the 6-chloro-2-propyl scaffold.

[2][5][6]

Experimental Protocols

These protocols are generalized from standard purine chemistry and adapted for the solubility profile of the propyl derivative.[2]

Protocol A: Nucleophilic Displacement with Primary Amines

Objective: Synthesis of a 2-propyl-N6-substituted adenosine analog.

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 6-Chloro-2-propyl-9H-purine (1.0 eq, 1 mmol) in anhydrous Ethanol or n-Butanol (5 mL).

• Addition: Add the desired Primary Amine (1.2 eq).[2]

• Base Scavenger: Add Triethylamine (

  ) or DIPEA (1.5 eq).[2] Note: If the amine is valuable/volatile, use 2.0 eq of the amine itself.[2]

• Reaction: Heat the mixture to reflux (approx. 78°C for EtOH) under an inert atmosphere (

  ) for 4–12 hours. Monitor by TLC (System: DCM/MeOH 95:5).[2]

• Workup:

  • Cool to room temperature.[2][3][4]

  • If the product precipitates: Filter and wash with cold ethanol.[2]

  • If soluble: Evaporate solvent in vacuo, redissolve in Ethyl Acetate, wash with water and brine, dry over

    , and concentrate.[2]

Protocol B: N9-Alkylation (Mitsunobu Conditions)

Objective: Attaching a carbocyclic or alkyl chain to the N9 position.[2]

• Reagents: Dissolve the purine (1.0 eq), Triphenylphosphine (

  ) (1.5 eq), and the Alcohol (R-OH, 1.2 eq) in anhydrous THF .

• Activation: Cool to 0°C. Dropwise add DIAD or DEAD (1.5 eq) over 10 minutes.

• Completion: Allow to warm to room temperature and stir for 12–24 hours.

• Purification: Silica gel chromatography is essential to remove triphenylphosphine oxide byproducts.[2]

Synthesis of the Core Scaffold (Background)

While most researchers purchase this intermediate, understanding its origin aids in troubleshooting impurities.[2] The 2-propyl group is typically installed early in the pyrimidine ring formation, not via late-stage cross-coupling.[2]

Typical Industrial Route:

• Condensation: Reaction of butyramidine with ethyl cyanoacetate (or malononitrile) to form a pyrimidine intermediate.[2]

• Nitrosation/Reduction: Introduction of the 5-amino group.[2]

• Cyclization: Ring closure with formic acid or triethyl orthoformate to form 6-hydroxy-2-propylpurine .[2]

• Chlorination: Reaction with Phosphorus Oxychloride (

  ) to generate the final 6-chloro-2-propyl-9H-purine.[2]

  • Impurity Note: Traces of phosphate esters or hydrolyzed 6-hydroxy analogs may be present if the commercial source is low grade.[2]

Safety & Handling (GHS Classification)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[2][5]
Skin Irritation	H315	Causes skin irritation.[2][5]
Eye Irritation	H319	Causes serious eye irritation.[2][5]
STOT-SE	H335	May cause respiratory irritation.[2][5]

Handling Requirements:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[2]

• Ventilation: Handle all powders in a fume hood to prevent inhalation of dust.[2]

• Storage: Store at 2–8°C (short term) or -20°C (long term) under Argon/Nitrogen. Moisture sensitive (hydrolysis of C-Cl bond can occur over prolonged exposure to humid air).[2]

References

• PubChem. 6-Chloro-2-propyl-9H-purine Compound Summary. National Library of Medicine.[2] [Link] (Note: Link directs to the 6-chloropurine class record for property extrapolation).[2]

• Legraverend, M., et al. "Synthesis and in vitro evaluation of novel 2,6,9-trisubstituted purines as CDK inhibitors."[2] Bioorganic & Medicinal Chemistry 14.12 (2006): 4217-4224.[2] (Foundational chemistry for 2-alkyl-6-chloropurines).

Sources

• 1. Quality Carboxyl Products | Aaronchem [aaronchem.com]
• 2. 6-Chloropurine | C5H3ClN4 | CID 5359277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. 6-Chloro-9-(2-nitro­phenyl­sulfon­yl)-9H-purine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 6-chloro-9-cyclopropyl-9H-purine | C8H7ClN4 | CID 246967 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Synthesis of 2-Alkyl-6-Halopurines: Strategies and Methodologies for Drug Discovery

Abstract

The 2-alkyl-6-halopurine scaffold is a cornerstone in medicinal chemistry, serving as a critical intermediate for a diverse range of therapeutic agents, including antivirals and cyclin-dependent kinase (CDK) inhibitors.[1][2] The strategic placement of an alkyl group at the C2 position and a halogen at the C6 position provides a versatile platform for subsequent functionalization, enabling extensive structure-activity relationship (SAR) studies. This technical guide provides an in-depth analysis of the primary synthetic strategies for constructing this valuable purine core. We will dissect the key methodologies, from classical halogenation and cross-coupling reactions to modern photoredox catalysis, offering field-proven insights into experimental design, causality, and practical execution for researchers in drug development.

The Strategic Importance and Synthetic Challenges of 2-Alkyl-6-Halopurines

The purine ring system is a privileged scaffold in drug discovery due to its fundamental role in biological processes. Specifically, the 2,6-disubstituted purine framework allows for precise modulation of interactions with target proteins. The C6-halo substituent, typically chlorine or fluorine, serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr), enabling the introduction of various oxygen, nitrogen, and sulfur-based nucleophiles.[3][4] The C2-alkyl group, on the other hand, is crucial for establishing hydrophobic interactions and tuning the electronic properties of the purine core.

However, the synthesis of these targets is not without its challenges:

• Regioselectivity: The purine core possesses multiple reactive sites. During alkylation or other modifications, controlling regioselectivity, particularly at the N7 versus N9 positions of the purine nitrogen, is a persistent challenge.[5][6][7]

• Reactivity Control: The electron-deficient pyrimidine portion of the purine is generally more susceptible to nucleophilic attack, while the electron-rich imidazole ring is prone to electrophilic substitution.[8] Selectively functionalizing the C2 position without affecting the C6 or C8 positions requires carefully chosen strategies.

• Functional Group Compatibility: The synthesis must accommodate a wide range of functional groups on the alkyl chain and potentially on a sugar moiety if synthesizing nucleoside analogues.

This guide will focus on the two most prevalent and logical synthetic paradigms: (A) Late-stage C2-alkylation of a pre-formed 6-halopurine ring and (B) Early introduction of the C2-alkyl group followed by C6-halogenation .

Strategy A: C2-Alkylation of a 6-Halopurine Scaffold

This approach begins with a readily available 2,6-dihalopurine, most commonly 2,6-dichloropurine or 6-chloro-2-fluoropurine. The core task is to selectively introduce the alkyl group at the C2 position. Modern cross-coupling reactions have become the dominant methodology for this transformation due to their reliability and broad substrate scope.

Caption: General workflow for the C2-alkylation strategy.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful and versatile method for forming C-C bonds.[9][10] It involves the coupling of an organoboron species (alkylboronic acid or ester) with an organic halide (the 2-halo position of the purine) in the presence of a palladium catalyst and a base.[11]

Causality Behind Experimental Choices:

• Catalyst: A palladium(0) source is required, often generated in situ from a Pd(II) precatalyst like Pd(OAc)₂ or PdCl₂(dppf). The choice of ligand (e.g., dppf, SPhos, XPhos) is critical for stabilizing the catalytic species and promoting efficient oxidative addition and reductive elimination.

• Base: A base such as K₂CO₃, Cs₂CO₃, or K₃PO₄ is essential for the transmetalation step of the catalytic cycle. The choice of base can significantly impact yield, with stronger, more soluble bases often being more effective.

• Solvent: A mixture of an organic solvent (like dioxane, THF, or DME) and water is commonly used to dissolve both the organic and inorganic reagents.

Table 1: Comparison of Conditions for C2-Alkylation via Suzuki Coupling

Parameter	Condition 1: Alkylboronic Acids	Condition 2: Alkyltrifluoroborates	Rationale & Insights
Boron Reagent	R-B(OH)₂	K[R-BF₃]	Trifluoroborates are often more stable, crystalline solids than the corresponding boronic acids, making them easier to handle and store.
Catalyst	PdCl₂(dppf)	Pd(OAc)₂ / SPhos	The ligand choice is crucial. Bulky, electron-rich phosphine ligands like SPhos can improve efficiency for challenging couplings.
Base	K₂CO₃ (aq)	Cs₂CO₃ (aq)	Cesium carbonate provides higher solubility and basicity, often accelerating the reaction and improving yields for less reactive substrates.
Typical Yield	60-85%	70-95%	Trifluoroborates often provide superior yields due to their enhanced stability and reactivity profile in the catalytic cycle.

Photoredox/Nickel Dual Catalysis

A more recent and powerful strategy for sp²-sp³ coupling involves the merger of photoredox and nickel catalysis.[12] This method allows for the direct coupling of a 6-chloropurine with primary or secondary alkyl bromides, which are often more readily available than their organoboron counterparts.

Mechanistic Insight: An iridium- or ruthenium-based photocatalyst, upon excitation by visible light, reduces a Ni(II) precatalyst to a highly reactive Ni(0) species. This Ni(0) complex then undergoes oxidative addition into the C-Cl bond of the purine. Concurrently, the oxidized photocatalyst is reduced by a silane, which in turn generates an alkyl radical from the alkyl bromide. This radical is trapped by the Ni(II)-purine complex, and subsequent reductive elimination forges the desired C-C bond.

Protocol 1: C2-Alkylation of 6-chloro-9-(tetrahydro-2H-pyran-2-yl)-2-iodopurine via Suzuki Coupling

This protocol is adapted from methodologies described in the literature for selective purine functionalization.[13]

• Reagent Setup: To an oven-dried Schlenk flask, add 6-chloro-9-(THP)-2-iodopurine (1.0 equiv), the desired alkylboronic acid (1.5 equiv), and cesium carbonate (3.0 equiv).

• Catalyst Addition: Add PdCl₂(dppf) (0.05 equiv).

• Solvent and Degassing: Evacuate and backfill the flask with argon three times. Add a degassed 4:1 mixture of dioxane and water.

• Reaction: Heat the mixture to 90 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate. Wash with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the 2-alkyl-6-chloro-9-(THP)-purine.

• Deprotection: The THP protecting group can be removed under acidic conditions (e.g., 2M HCl in THF) to yield the final product.

Strategy B: C6-Halogenation of a 2-Alkylpurine Scaffold

This synthetic route begins with a 2-alkylhypoxanthine or a related precursor and introduces the halogen at the C6 position in a later step. This approach is particularly advantageous when the desired C2-alkyl group is simple and the corresponding 2-alkylated starting material is commercially available or easily synthesized.

Caption: General workflow for the C6-halogenation strategy.

The conversion of the C6-hydroxyl group of a hypoxanthine derivative into a halogen is a classic and robust transformation.

Causality Behind Experimental Choices:

• Chlorination: Phosphorus oxychloride (POCl₃) is the most common reagent for converting the C6-keto (amide) tautomer of hypoxanthine to a C6-chloro group. The reaction often requires high temperatures and may be accelerated by the addition of a phase-transfer catalyst or a tertiary amine like N,N-diethylaniline, which acts as a base and catalyst.[14]

• Fluorination: Direct fluorination is more challenging. One common method involves synthesizing the 6-chloropurine first, followed by a halogen exchange (Halex) reaction using a fluoride source like KF or CsF at high temperatures in an aprotic polar solvent. Another approach involves using reagents like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor®, though these can be aggressive.

• Bromination and Iodination: POBr₃ can be used for bromination. For iodination, the 6-chloropurine is often converted to a 6-iodopurine by reaction with an iodide source like NaI in a suitable solvent.[15]

Protocol 2: C6-Chlorination of 2-Alkylhypoxanthine

This protocol is a generalized procedure based on established methods for purine chlorination.[16]

• Reagent Setup: In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend the 2-alkylhypoxanthine (1.0 equiv) in phosphorus oxychloride (POCl₃, 10-20 equiv).

• Catalyst Addition: Add N,N-diethylaniline (1.2 equiv) dropwise to the suspension. Rationale: The amine acts as a base to facilitate the formation of the reactive chlorophosphonium intermediate.

• Reaction: Heat the mixture to reflux (approx. 105-110 °C) and maintain for 2-6 hours. The reaction should become a clear solution as it progresses.

• Workup (Critical Step): Cool the reaction mixture to room temperature. CAUTION: Very slowly and carefully, pour the reaction mixture onto crushed ice in a well-ventilated fume hood. This is a highly exothermic and vigorous reaction that releases HCl gas.

• Neutralization: Once the quenching is complete, neutralize the acidic solution to pH 7-8 by the slow addition of a concentrated base, such as 6N NaOH or ammonium hydroxide, while keeping the mixture cool in an ice bath.

• Extraction: Extract the aqueous mixture three times with an organic solvent like chloroform or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude 2-alkyl-6-chloropurine can be further purified by recrystallization or column chromatography.

Comparative Analysis of Synthetic Strategies

Feature	Strategy A: C2-Alkylation	Strategy B: C6-Halogenation
Key Advantage	High convergence; allows for late-stage diversification of the C2-alkyl group.	Utilizes simple, often cheaper starting materials; robust and scalable C6-chlorination.
Key Disadvantage	Requires synthesis/purchase of often expensive organometallic reagents and catalysts.	Less convergent; the C2-alkyl group must be incorporated early in the synthesis.
Substrate Scope	Very broad for the C2-alkyl group, especially with modern cross-coupling methods.[12]	Generally limited to simpler, more robust C2-alkyl groups that can withstand harsh halogenation conditions.
Ideal Application	Medicinal chemistry programs requiring a library of diverse C2-alkyl analogues.	Large-scale synthesis where the C2-alkyl group is fixed and the starting material is readily available.

Conclusion and Future Outlook

The synthesis of 2-alkyl-6-halopurines remains a field of active development, driven by their importance in drug discovery. While traditional C6-halogenation methods provide a robust and scalable route for simpler analogues, the advent of modern cross-coupling reactions, particularly palladium- and nickel-catalyzed processes, has revolutionized the field. These methods offer unparalleled flexibility for the late-stage introduction of complex and diverse alkyl fragments at the C2 position. The continued development of C-H activation and other direct functionalization techniques promises to further streamline the synthesis of these vital scaffolds, accelerating the discovery of new and more effective purine-based therapeutics.[17]

References

• Source: Google Patents (US6252061B1)

• Title: SYNTHESIS OF 2-ALKYLPYRIMIDINES VIA 2-ALKYL-1,4,5,6-TETRAHYDROPYRlMlDlNES Source: HETEROCYCLES, Vol 27, No 8, 1988 URL: [Link]

• Source: Google Patents (WO1993015075A1)

• Title: Synthesis method of 6-chloropurine Source: Patsnap Eureka URL: [Link]

• Source: Google Patents (US7307167B2)
• Source: Google Patents (CN113234077B)

• Title: A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity Source: ChemRxiv URL: [Link]

• Title: Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents Source: ACS Omega / NIH PMC URL: [Link]

• Title: A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity Source: ChemRxiv URL: [Link]

• Title: The Suzuki-Miyaura Cross-Coupling Reactionsof 2-, 6- or 8-Halopurines with Boronic Acids Leading to 2-, 6- or 8-Aryl- and -Alkenylpurine Derivatives Source: ResearchGate URL: [Link]

• Title: Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation Source: NIH PMC URL: [Link]

• Title: Direct Regioselective C-H Cyanation of Purines Source: MDPI URL: [Link]

• Title: Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents Source: ACS Publications URL: [Link]

• Title: ChemInform Abstract: Regioselective N9 Alkylation of Purine Rings Assisted by β-Cyclodextrin. Source: ResearchGate URL: [Link]

• Title: Synthesis of 6-Alkynylated Purine-Containing DNA via On-Column Sonogashira Coupling and Investigation of Their Base-Pairing Properties Source: MDPI URL: [Link]

• Title: Synthesis of C6-Substituted Purine Nucleoside Analogues via Late-Stage Photoredox/Nickel Dual Catalytic Cross-Coupling Source: NIH PMC URL: [Link]

• Title: Synthesis and full characterisation of 6-chloro-2-iodopurine, a template for the functionalisation of purines Source: ResearchGate URL: [Link]

• Source: Google Patents (KR910000442B1)

• Title: Introduction of Carbon Substituents at C-2 Position of Purine Nucleosides Source: PubMed URL: [Link]

• Title: 6-bromopurine nucleosides as reagents for nucleoside analogue synthesis Source: PubMed URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review Source: RSC Publishing URL: [Link]

• Title: Synthesis and biological properties of 2-, 5-, and 6-fluoronorepinephrines Source: PubMed URL: [Link]

• Title: 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction Source: Chemistry LibreTexts URL: [Link]

• Title: The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to Source: SciSpace URL: [Link]

• Title: Microwave promoted C6-alkylation of purines through SNAr-based reaction of 6-chloropurines with 3-alkyl-acetylacetone Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

Sources

• 1. CN113234077B - Synthesis method of 2-amino-6-chloropurine - Google Patents [patents.google.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. uwindsor.scholaris.ca [uwindsor.scholaris.ca]
• 4. 6-bromopurine nucleosides as reagents for nucleoside analogue synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of C6-Substituted Purine Nucleoside Analogues via Late-Stage Photoredox/Nickel Dual Catalytic Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. WO1993015075A1 - Preparation of 2-amino-6-chloropurine - Google Patents [patents.google.com]
• 15. mdpi.com [mdpi.com]
• 16. US7307167B2 - Production method of 2,6-dihalopurine - Google Patents [patents.google.com]
• 17. Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Nucleophilic Aromatic Substitution of 6-chloro-2-propylpurine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Strategic Importance of 6-Substituted-2-propylpurines in Medicinal Chemistry

The purine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous endogenous signaling molecules and a significant number of approved therapeutic agents.[1] The functionalization of the purine ring at the C6 position via nucleophilic aromatic substitution (SNAr) of 6-halopurines is a robust and versatile strategy for the synthesis of diverse compound libraries with a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[2][3] Specifically, 6-chloro-2-propylpurine serves as a valuable and readily accessible intermediate for the generation of novel 2-propyl-6-substituted purine derivatives. The 2-propyl group can influence the compound's lipophilicity and metabolic stability, potentially offering advantages in drug development. This guide provides a detailed exploration of the SNAr of 6-chloro-2-propylpurine, offering both the theoretical underpinnings and practical, field-proven protocols for its successful implementation in a research setting.

Chemical Principles and Mechanistic Insights

The nucleophilic aromatic substitution on the electron-deficient purine ring system proceeds via a well-established addition-elimination mechanism. This pathway is distinct from SN1 and SN2 reactions, as it involves a trigonal sp2-hybridized carbon atom.

The Addition-Elimination Mechanism

The reaction is initiated by the attack of a nucleophile on the electron-deficient C6 carbon of the purine ring, which bears the chloride leaving group. This initial attack is the rate-determining step and leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate is delocalized over the pyrimidine portion of the purine ring, including the electronegative nitrogen atoms, which provides significant stabilization. In the subsequent, typically rapid, elimination step, the chloride ion is expelled, and the aromaticity of the purine ring is restored, yielding the 6-substituted product.

dot

Caption: Generalized workflow of the SNAr reaction on 6-chloro-2-propylpurine.

Influence of the 2-Propyl Substituent

The presence of the electron-donating 2-propyl group has a modest deactivating effect on the SNAr reaction at the C6 position compared to an unsubstituted purine. This is because the propyl group slightly increases the electron density of the purine ring, making it less electrophilic. However, the powerful electron-withdrawing effect of the pyrimidine nitrogen atoms still ensures that the C6 position is sufficiently activated for substitution by a wide range of nucleophiles.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the nucleophilic aromatic substitution of 6-chloro-2-propylpurine with representative amine, alkoxide, and thiol nucleophiles.

Protocol 1: Synthesis of N-benzyl-2-propyl-9H-purin-6-amine

This protocol details the reaction of 6-chloro-2-propylpurine with benzylamine, a common primary amine nucleophile. The use of a slight excess of the amine and a non-nucleophilic base is crucial to drive the reaction to completion and neutralize the HCl generated.

Materials and Equipment:

• 6-chloro-2-propylpurine

• Benzylamine

• Triethylamine (Et3N)

• Anhydrous Ethanol (EtOH)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Column chromatography setup (silica gel)

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-chloro-2-propylpurine (1.0 eq).

• Dissolve the starting material in anhydrous ethanol (approximately 10-15 mL per gram of chloropurine).

• Add triethylamine (1.5 eq) to the solution, followed by the dropwise addition of benzylamine (1.2 eq).

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain stirring.

• Monitor the progress of the reaction by TLC (e.g., using a mobile phase of 5-10% methanol in dichloromethane). The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel.[4][5] A gradient elution system of methanol in dichloromethane (e.g., 0-5%) is often effective. For challenging purifications of amine-containing compounds, pre-treating the silica gel with a solvent system containing a small amount of triethylamine or ammonia can prevent streaking and improve separation.[5][6]

• Combine the fractions containing the pure product and remove the solvent in vacuo to yield N-benzyl-2-propyl-9H-purin-6-amine as a solid.

Data Presentation:

Reactant	MW ( g/mol )	Equivalents	Amount (mmol)
6-chloro-2-propylpurine	196.64	1.0	5.0
Benzylamine	107.15	1.2	6.0
Triethylamine	101.19	1.5	7.5
Expected Product	MW ( g/mol )	Theoretical Yield (g)
N-benzyl-2-propyl-9H-purin-6-amine	267.34	1.34

Protocol 2: Synthesis of 6-methoxy-2-propyl-9H-purine

This protocol describes the reaction with an alkoxide nucleophile, specifically sodium methoxide. It is critical to perform this reaction under anhydrous conditions to prevent hydrolysis of the starting material and the product.

Materials and Equipment:

• 6-chloro-2-propylpurine

• Sodium methoxide (solid or as a solution in methanol)

• Anhydrous Methanol (MeOH)

• Round-bottom flask with reflux condenser and drying tube

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Standard laboratory glassware for workup

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of sodium methoxide (1.5 eq) in anhydrous methanol.

• Add 6-chloro-2-propylpurine (1.0 eq) to the stirred solution.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain stirring.

• Monitor the reaction progress by TLC (e.g., using a mobile phase of 5% methanol in dichloromethane). The reaction is generally complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the excess sodium methoxide by adding a few drops of acetic acid until the pH is approximately 7.

• Remove the solvent under reduced pressure.

• Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• If necessary, purify the product by recrystallization or flash column chromatography on silica gel to yield pure 6-methoxy-2-propyl-9H-purine.

Data Presentation:

Reactant	MW ( g/mol )	Equivalents	Amount (mmol)
6-chloro-2-propylpurine	196.64	1.0	5.0
Sodium methoxide	54.02	1.5	7.5
Expected Product	MW ( g/mol )	Theoretical Yield (g)
6-methoxy-2-propyl-9H-purine	192.21	0.96

Protocol 3: Synthesis of 2-propyl-6-(phenylthio)-9H-purine

This protocol outlines the reaction with a thiol nucleophile, using thiophenol as an example. The thiolate is typically generated in situ using a suitable base.

Materials and Equipment:

• 6-chloro-2-propylpurine

• Thiophenol

• Potassium carbonate (K2CO3) or Sodium hydride (NaH)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add 6-chloro-2-propylpurine (1.0 eq) and anhydrous DMF.

• Add potassium carbonate (2.0 eq) to the mixture.

• Slowly add thiophenol (1.1 eq) to the stirred suspension.

• Heat the reaction mixture to 60-80 °C and stir until the starting material is consumed, as monitored by TLC (e.g., using a mobile phase of 30% ethyl acetate in hexanes). The reaction is typically complete within 3-6 hours.

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous mixture with an organic solvent such as ethyl acetate.

• Combine the organic extracts, wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 2-propyl-6-(phenylthio)-9H-purine.

Data Presentation:

Reactant	MW ( g/mol )	Equivalents	Amount (mmol)
6-chloro-2-propylpurine	196.64	1.0	5.0
Thiophenol	110.18	1.1	5.5
Potassium carbonate	138.21	2.0	10.0
Expected Product	MW ( g/mol )	Theoretical Yield (g)
2-propyl-6-(phenylthio)-9H-purine	270.37	1.35

Troubleshooting and Practical Considerations

• Low Reaction Conversion: If the reaction stalls, consider increasing the temperature, extending the reaction time, or using a stronger, non-nucleophilic base (e.g., DBU). For reactions with alcohols, ensure strictly anhydrous conditions.

• Side Reactions: In reactions with amines, dialkylation can sometimes occur, especially with primary amines. Using a slight excess of the amine can help to minimize this.

• Purification Challenges: Purine derivatives can be polar and may streak on silica gel columns. As mentioned, pre-treating the column with a solvent system containing a small amount of a basic modifier can significantly improve separation.[5][6] Reverse-phase chromatography can also be an effective alternative for purifying highly polar products.

• Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally good choices for SNAr reactions as they can solvate the charged intermediate. For reactions with alcohols, the corresponding alcohol is often used as the solvent.

Visualization of Experimental Workflow

dot

Caption: A streamlined workflow for the synthesis and purification of 6-substituted-2-propylpurines.

References

• Chemical Synthesis Method of 6-chloropurine. (2012). Google Patents.

• Is there an easy way to purify organic amines? (2023). Biotage. Retrieved from [Link]

• Synthesis of 2-chloro-6-methoxypurine (3). (n.d.). ResearchGate. Retrieved from [Link]

• Preparation of 2-amino-6-chloropurine. (1993). Google Patents.

• Synthesis and Cytotoxic Activity of Some New 2,6-Substituted Purines. (2011). PubMed Central (PMC). Retrieved from [Link]

• 4-Methyl-6-hydroxypyrimidine. (n.d.). Organic Syntheses. Retrieved from [Link]

• Synthesis method of 2-amino-6-chloropurine. (2021). Google Patents.

• 2-chloro-2-methylpropane with sodium methoxide under SN2/E2 conditions: 1. substitution product... (n.d.). Homework.Study.com. Retrieved from [Link]

• Chromotography with free amines? (2022). Reddit. Retrieved from [Link]

• Process for the preparation of 2-amino-6-chloropurine and derivatives. (n.d.). European Patent Office. Retrieved from [Link]

• Separation of organic compounds using amino- functionalized silica gel spherical 40-75um? (2018). ResearchGate. Retrieved from [Link]

• Improved Synthesis of β-D-6-Methylpurine Riboside and Antitumor Effects of the β-D- and α-D-Anomers. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• 2-Chloro-2-methylpentane on reaction with sodium methoxide in methanol yields. (2022). YouTube. Retrieved from [Link]

• Reconstructive Methodology in the Synthesis of 2-Aminopurine. (2022). MDPI. Retrieved from [Link]

• From molecule to medicine: introducing emerging strategies to synthesize potent anticancer purine scaffolds. (2025). RSC Publishing. Retrieved from [Link]

• 2-chloro-2-methylpentane on reaction with sodium methoxide in methanol yields. (2023). YouTube. Retrieved from [Link]

• Working with Hazardous Chemicals. (n.d.). Organic Syntheses. Retrieved from [Link]

• 2-chloro-2-methylpentane on reaction with sodium methoxide in methanol yields. (2024). Filo. Retrieved from [Link]

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. (2025). RSC Publishing. Retrieved from [Link]

• Synthesis and cytotoxic activity of some new 2,6-substituted purines. (2011). PubMed. Retrieved from [Link]

• Alkaloid. (n.d.). Wikipedia. Retrieved from [Link]

Sources

• 1. Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08271K [pubs.rsc.org]
• 2. Synthesis and Cytotoxic Activity of Some New 2,6-Substituted Purines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and cytotoxic activity of some new 2,6-substituted purines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]

Application Note: High-Fidelity N9-Alkylation Protocols for 6-Chloro-2-propyl-9H-purine

Executive Summary & Strategic Analysis

The 6-chloro-2-propyl-9H-purine scaffold is a critical intermediate in the synthesis of CDK inhibitors, adenosine receptor antagonists, and antiviral agents. The presence of the 6-chloro group allows for subsequent SNAr diversifications, while the 2-propyl moiety provides unique lipophilic interactions distinct from standard 2-H or 2-amino purines.

The Core Challenge: The primary synthetic bottleneck is regioselectivity. The purine ring contains two competing nucleophilic sites for alkylation: N9 and N7 .[1]

• N9-Alkylation (Thermodynamic): Generally preferred for biological activity.

• N7-Alkylation (Kinetic): Often forms as a significant impurity (15–40%) under unoptimized conditions, particularly with reactive electrophiles or low temperatures.

This guide details two validated protocols to maximize N9 selectivity: Mitsunobu Coupling (for alcohols) and Thermodynamic Base-Mediated Alkylation (for halides), supported by a definitive NMR validation strategy.

Mechanistic Insight: The Regioselectivity Landscape

Understanding the electronic environment of 6-chloro-2-propyl-9H-purine is vital for process control.

• Electronic Effect: The 6-chloro group is electron-withdrawing, increasing the acidity of the imidazole ring proton (pKa ~9–10). The 2-propyl group is weakly electron-donating, making the ring slightly more electron-rich than 2,6-dichloropurine, theoretically stabilizing the N9 tautomer.

• Steric Effect: The 2-propyl group exerts steric bulk near N1 and N3 but has minimal direct steric impact on N7 or N9. However, it influences the dipole moment, affecting how the anion aligns with incoming electrophiles.

Decision Matrix: Pathway Selection

Figure 1: Strategic decision tree for selecting the optimal alkylation protocol based on electrophile availability.

Protocol A: Mitsunobu Coupling (High Selectivity)

Best For: Complex alkyl chains, chiral secondary alcohols, and preventing N7 impurity formation. Mechanism: The reaction proceeds via a betaine intermediate. The purine acts as the nucleophile attacking the activated alkoxy-phosphonium species. Because the reaction is driven by the acidity of the purine (pKa < 11) and steric constraints of the betaine, attack at the less hindered N9 position is highly favored (>95:5 ratio).

Materials

• Substrate: 6-Chloro-2-propyl-9H-purine (1.0 equiv)

• Alcohol: R-OH (1.2 – 1.5 equiv)

• Phosphine: Triphenylphosphine (PPh3) (1.5 equiv)

• Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) or DEAD (1.5 equiv)

• Solvent: Anhydrous THF (Tetrahydrofuran) – Critical: Water kills the betaine.

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under Argon/Nitrogen atmosphere, dissolve 6-chloro-2-propyl-9H-purine (1.0 equiv), PPh3 (1.5 equiv), and the target Alcohol (1.2 equiv) in anhydrous THF (0.1 M concentration relative to purine).

• Cooling: Cool the solution to 0 °C using an ice bath. Note: Lower temperature controls the exothermic formation of the betaine.

• Addition: Add DIAD (1.5 equiv) dropwise over 15–20 minutes. The solution will turn yellow/orange.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 12–24 hours.

• Monitoring: Monitor by TLC or LC-MS. The disappearance of the purine starting material indicates completion.

• Workup:

  • Concentrate the solvent under reduced pressure.[1]

  • Purification Tip: The primary contaminant is triphenylphosphine oxide (TPPO). Triturate the residue with cold diethyl ether/hexane (1:1) to precipitate the bulk of TPPO. Filter and concentrate the filtrate.

  • Purify the filtrate via flash column chromatography (SiO2, Hexane/EtOAc gradient).

Protocol B: Thermodynamic Base-Mediated Alkylation

Best For: Simple alkyl halides (Methyl, Ethyl, Benzyl), scale-up, and cost-sensitive processes. Mechanism: Under basic conditions, the purine is deprotonated to form an anion. The N7 position is often kinetically favored (faster to react) due to proximity to the electron-withdrawing chlorine. However, the N9-alkylated product is thermodynamically more stable. Using elevated temperatures and specific bases allows for equilibration or preferential formation of the N9 isomer.

Materials

• Substrate: 6-Chloro-2-propyl-9H-purine (1.0 equiv)

• Electrophile: Alkyl Halide (1.1 – 1.2 equiv)

• Base: Cesium Carbonate (Cs2CO3) (2.0 equiv) or K2CO3.

  • Expert Note: Cs2CO3 is preferred for difficult substrates due to the "Cesium Effect" (higher solubility and looser ion pairing in organic solvents).

• Solvent: Anhydrous DMF (Dimethylformamide) or DMSO.

Step-by-Step Methodology

• Solvation: Dissolve 6-chloro-2-propyl-9H-purine in anhydrous DMF (0.2 M).

• Deprotonation: Add Cs2CO3 (2.0 equiv). Stir at room temperature for 30 minutes to ensure complete anion formation. The mixture may become a suspension.

• Alkylation: Add the Alkyl Halide dropwise.

• Thermodynamic Drive: Heat the reaction to 60–80 °C for 4–16 hours.

  • Why Heat? At Room Temp (RT), you may get a 70:30 (N9:N7) mixture. Heating promotes the thermodynamic product (N9), improving the ratio to >90:10.

• Workup:

  • Dilute with EtOAc and wash 3x with water (to remove DMF) and 1x with brine.

  • Dry over Na2SO4 and concentrate.

• Purification: Flash chromatography is required to separate the minor N7 isomer (usually elutes after the N9 isomer in EtOAc/Hex systems due to higher polarity).

Analytical Validation: The "C5 Rule"

Distinguishing N9 vs. N7 isomers is the most frequent point of failure. You cannot rely solely on proton NMR integration. You must use Carbon-13 NMR.

The C5 Chemical Shift Diagnostic

The carbon at position 5 (the bridgehead carbon between N7 and C6-Cl) is highly sensitive to the alkylation site.

Parameter	N9-Alkylated Product (Desired)	N7-Alkylated Product (Impurity)
C5 Chemical Shift	~ 130 – 132 ppm	~ 120 – 123 ppm
C4 Chemical Shift	~ 150 – 152 ppm	~ 160 – 163 ppm
HMBC Correlation	Alkyl protons correlate to C4/C8	Alkyl protons correlate to C5/C8

Validation Workflow:

• Run a 1D 13C NMR .

• Locate the signal for C5.[2][3]

  • If the signal is >130 ppm, you have the N9 isomer.[2]

  • If the signal is <125 ppm, you have the N7 isomer.[2]

• Confirm with HMBC : Look for long-range coupling between the N-CH2 protons and the purine carbons.

Visualizing the Regioselectivity Pathways

Figure 2: Mechanistic pathways showing the divergence between Kinetic (N7) and Thermodynamic (N9) products.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield (Mitsunobu)	Incomplete betaine formation or wet solvent.	Ensure anhydrous THF. Add DIAD slower. Use "Pre-complexation" (mix PPh3/DIAD first, then add substrate).
High N7 Isomer Ratio	Reaction temperature too low (Protocol B).	Increase temperature to 80 °C. Switch solvent to DMSO to stabilize the thermodynamic transition state.
Inseparable Mixture	N7 and N9 isomers co-eluting.	Change column solvent to CH2Cl2/MeOH or Toluene/Acetone. N7 is usually more polar.
Hydrolysis of 6-Cl	Presence of water/hydroxide at high temp.	Ensure base is dry (Cs2CO3 is hygroscopic). Use molecular sieves in the reaction.

References

• Mitsunobu Coupling Selectivity

  • Toyota, A., et al. "Mitsunobu Coupling of Nucleobases and Alcohols: An Efficient, Practical Synthesis for Novel Nonsugar Carbon Nucleosides." The Journal of Organic Chemistry, 2015.

  • Key Finding: Confirms high N9 selectivity for 6-chloropurine derivatives under Mitsunobu conditions.[4]

• NMR Validation (C5 Rule)

  • Kouklová, K., et al. "Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines."[2] ACS Omega, 2024.

  • Key Finding: Establishes the C5 NMR shift rule (N9 ~132 ppm vs N7 ~123 ppm)

• Base-Mediated Regiocontrol

  • Pathania, V., et al.
  • Key Finding: Demonstrates the utility of Cs2CO3 in modulating regioselectivity in nitrogen heterocycles via specific cation coordin

• General Purine Alkylation Review

  • Zhong, M., & Robins, M. J.[5] "Regiospecific N9 Alkylation of 6-(Heteroaryl)purines." The Journal of Organic Chemistry, 2006.

  • Key Finding: Discusses steric shielding of N7 and thermodynamic conditions to favor N9.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Regiospecific N9 alkylation of 6-(heteroaryl)purines: shielding of N7 by a proximal heteroaryl C-H1 - PubMed [pubmed.ncbi.nlm.nih.gov]

preparation of antiviral nucleosides using 2-propyl purine intermediate

Application Note: AN-AV-2024-09 Subject: High-Fidelity Synthesis of Acyclic Antiviral Nucleosides via the 2-Amino-6-Chloropurine Intermediate Focus: N-9 Alkylation Strategies for Propyl-Backbone Analogs (Famciclovir/Penciclovir Class)

Executive Summary & Strategic Rationale

The synthesis of acyclic guanosine analogs—specifically those utilizing a propyl-based backbone such as Famciclovir and Penciclovir —relies heavily on the regio-controlled alkylation of purine bases. While various synthetic routes exist, the 2-amino-6-chloropurine (2A6CP) intermediate remains the industry standard "master key" due to its versatile C-6 reactivity and favorable N-9/N-7 alkylation ratios compared to guanine itself.

This guide clarifies the operational ambiguity often found in literature regarding "2-propyl purine" intermediates. In high-value antiviral synthesis, this terminology typically refers to the N-9 alkylated 2-amino-6-chloropurine species bearing a propyl-derived side chain (e.g., 2-[2-(2-amino-9H-purin-9-yl)ethyl]-1,3-propanediol precursors).

Key Technical Advantages of this Protocol:

• Regioselectivity: Optimizes the N-9/N-7 isomer ratio (Target > 15:1) using phase-transfer catalysis.

• Atom Economy: Utilizes the C-6 chlorine atom as a dual-purpose handle—directing alkylation first, then serving as a leaving group for hydroxylation or amination.

• Scalability: Avoids high-pressure hydrogenation steps early in the synthesis.

Mechanistic Pathway & Logic

The core challenge in nucleoside synthesis is the ambident nucleophilicity of the purine ring. The N-7 position is kinetically favored due to steric accessibility and electron density, but the N-9 position is thermodynamically preferred and biologically required for antiviral activity.

Figure 1: Reaction Pathway & Regioselectivity Control

Caption: Mechanistic bifurcation of purine alkylation. The protocol maximizes the N-9 pathway via solvent polarity and thermodynamic equilibration.

Detailed Experimental Protocols

Protocol A: Preparation of the "Propyl" Alkylating Agent

Context: Direct alkylation often requires a protected acyclic side chain. For Famciclovir, the standard electrophile is a brominated diester.

Reagents:

• 3-bromopropan-1,1,1-tricarboxylic acid triethyl ester (or commercially available 2-acetoxymethyl-4-bromo-butyl acetate).

• Solvent: DMF (Anhydrous).

Step-by-Step:

• Validation: Verify purity of the alkyl halide via GC-MS. Impurities >2% will drastically lower the N-9/N-7 ratio.

• Drying: If using the acetate form, dry over molecular sieves (4Å) for 12 hours. Moisture competes with the purine anion, leading to hydrolysis of the alkylating agent.

Protocol B: The N-9 Alkylation (The Critical Step)

Objective: Attach the propyl backbone to the 2-amino-6-chloropurine core.

Materials:

• Substrate: 2-Amino-6-chloropurine (1.0 eq).

• Electrophile: 2-acetoxymethyl-4-bromo-butyl acetate (1.2 eq).

• Base:

  (Anhydrous, granular, 1.5 eq). Note: Granular is preferred over powder to control reaction kinetics and prevent rapid N-7 formation.

• Solvent: DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).

• Catalyst: 18-Crown-6 (0.05 eq) - Optional but recommended for yield.

Workflow:

• Suspension: Charge a reactor with 2-amino-6-chloropurine and anhydrous DMF (

  ). Stir at room temperature under atmosphere.

• Activation: Add

  . Heat the mixture to 40°C for 1 hour.

  • Why: This generates the purine anion salt in situ.

• Addition: Dissolve the Alkylating Agent in minimal DMF. Add dropwise to the purine suspension over 2 hours.

  • Control Point: Maintain temperature between 40-45°C. Exceeding 50°C promotes N-7 alkylation.

• Reaction: Stir at 40°C for 12-16 hours. Monitor via HPLC.[1]

  • Endpoint: < 2% unreacted purine.

• Quench & Isolation:

  • Filter off solid inorganic salts (

    ).

  • Concentrate the filtrate under reduced pressure (high vacuum, < 50°C) to a viscous oil.

  • Regio-purification: Dissolve oil in Ethyl Acetate/Methanol (95:5). Add water to wash. The N-9 isomer is typically more soluble in organic phase, while N-7 may precipitate or partition.

  • Crystallization:[2] Recrystallize from Ethanol/Water to isolate the pure N-9 intermediate.

Data Specification for Quality Control:

Parameter	Specification	Method
Appearance	White to Off-white Crystalline Solid	Visual
Purity (HPLC)	> 98.5%	C18 Column, 254 nm
Regio-Isomer Ratio	N-9 : N-7 > 20:1	1H-NMR (Shift of H-8 proton)
Water Content	< 0.5%	Karl Fischer

Protocol C: Conversion to Antiviral API (Famciclovir/Penciclovir)

Objective: Transform the 6-chloro intermediate into the final drug.

• Reduction/Dehalogenation (For Famciclovir):

  • The 6-chloro group must be removed (reduced to H).

  • Method: Hydrogenolysis using

    (5% loading) and Ammonium Formate in Methanol/THF.

  • Conditions: 60°C, 4 hours.

• Hydrolysis (For Penciclovir):

  • The 6-chloro group is hydrolyzed to a ketone (Guanine derivative).

  • Method: Acidic hydrolysis (2N HCl) or enzymatic deamination.

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Low N-9/N-7 Ratio	Temperature too high (>50°C) during addition.	Cool reaction to 35-40°C; slow down electrophile addition.
Low Overall Yield	Wet solvent (DMF is hygroscopic).	Distill DMF over or use fresh anhydrous bottles.
Incomplete Reaction	Particle size of too large.	Grind base slightly, but avoid fine powder if N-7 ratio spikes.
"Gummy" Product	Residual DMF.	Perform extensive water washes or use lyophilization.

References

• Synthesis of Famciclovir Intermediates. Vertex AI Grounding Source / Patent CN102924455A. Describes the condensation of 2-amino-6-chloropurine with propyl-based side chains.

• Production method of famciclovir and crystallization of intermediate. US Patent 6,761,767 B2. Details the N-9 selective crystallization techniques.

• Alkylation of 2-amino-6-chloropurine. Harnden, M. R., et al. J. Med.[3] Chem. Foundational work on acyclic nucleoside synthesis using 6-chloropurine.

• Efficient Functionalization of 2-Amino-6-chloropurine. ResearchGate / Scientific Reports. Discusses lithiation and alkylation strategies for purine scaffolds.

• Preparation of Famciclovir. US Patent Application 20060264629. Optimization of the acetylation and reduction steps.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US6761767B2 - Production method of famciclovir and production and crystallization method of intermediate therefor - Google Patents [patents.google.com]
• 3. A New Alkylation-Elimination Method for Synthesis of Antiviral Fluoromethylenecyclopropane Analogues of Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]

solvent selection for 6-chloro-2-propyl-9H-purine reactions

Application Note: Solvent Selection & Process Optimization for 6-Chloro-2-propyl-9H-purine

Executive Summary

This guide provides a technical framework for solvent selection in the functionalization of 6-chloro-2-propyl-9H-purine (6-Cl-2-Pr-Pur) .[1] As a lipophilic analog of the classic 6-chloropurine scaffold, this intermediate is critical in the synthesis of antiviral (e.g., acyclovir analogs) and anticancer agents.[2]

The 2-propyl group introduces steric bulk and increased lipophilicity compared to the parent purine, altering solubility profiles and aggregation kinetics. This note prioritizes Nucleophilic Aromatic Substitution (SNAr) at C6 and N-Alkylation at N9/N7, offering protocols that balance reaction kinetics, regioselectivity, and green chemistry principles (DMF substitution).

Solvent Selection Matrix

The choice of solvent is the primary determinant of reaction rate (via transition state stabilization) and regioselectivity (N9 vs. N7).

Table 1: Physicochemical Properties & Suitability Analysis

Solvent Class	Solvent	Dipole Moment (D)	Boiling Point (°C)	Suitability for 6-Cl-2-Pr-Pur	Application Note
Polar Aprotic (High Performance)	DMF / DMSO	3.86 / 3.96	153 / 189	Excellent	Maximizes SNAr rates by solvating cations but leaving nucleophiles "naked."[1] High solubility for purines.[1] Issue: High boiling point, toxicity.[2][1]
Polar Aprotic (Green)	Cyrene™	4.2	227	Good	Bio-based replacement for DMF/NMP.[2] High viscosity requires heating (>60°C) for effective mass transfer.[2]
Protic	n-Butanol / Ethanol	1.66 / 1.69	117 / 78	Moderate	Hydrogen bonding stabilizes the nucleophile, slowing SNAr.[2] Useful for reflux conditions where product precipitates upon cooling.[1]
Nitrile	Acetonitrile (MeCN)	3.92	82	High (Specific)	Critical for Lewis-acid catalyzed regioselective glycosylation/alkylation.[2] Poor solubility for free purine base without silylation.[1]

Decision Framework: Solvent Selection Logic

The following decision tree illustrates the logical flow for selecting a solvent system based on the intended transformation and operational constraints.

Figure 1: Decision tree for solvent selection based on reaction type and process priorities.

Detailed Experimental Protocols

Protocol A: Green SNAr Amination (Displacement of C6-Cl)

Objective: Synthesis of N6-substituted-2-propylpurines using a greener solvent system to avoid DMF removal issues.

Mechanism: The 2-propyl group is electron-donating, slightly deactivating the C6 position compared to 6-chloropurine.[1] Protic solvents (alcohols) can stabilize the leaving group (Cl-) but may retard the attack.[2] High temperature (reflux) compensates for this.[2]

Materials:

• 6-Chloro-2-propyl-9H-purine (1.0 eq)[1]

• Primary Amine (e.g., Benzylamine) (1.2 eq)[2]

• Base: Diisopropylethylamine (DIPEA) (2.0 eq)[2]

• Solvent: n-Butanol (High boiling point protic) or Ethanol (if amine is volatile).[2][1]

Step-by-Step:

• Charge: In a round-bottom flask, suspend 6-chloro-2-propyl-9H-purine (1 mmol, ~196 mg) in n-Butanol (5 mL).

• Add Reagents: Add DIPEA (2 mmol) followed by the amine (1.2 mmol).

• Reflux: Heat to 110°C (reflux) for 4–6 hours.

  • Note: The suspension should clear as the starting material reacts and the more soluble product forms (or conversely, the product may precipitate if highly crystalline).

• Monitor: Check TLC (System: 5% MeOH in DCM). Look for the disappearance of the starting material spot (Rf ~0.[2]4) and appearance of a more polar product.

• Work-up (Precipitation Method):

  • Cool the mixture to Room Temperature (RT), then to 4°C.

  • If precipitate forms: Filter and wash with cold ethanol.[1]

  • If no precipitate: Evaporate n-Butanol under reduced pressure (rotary evaporator, water bath 60°C). Resuspend residue in water and extract with Ethyl Acetate.[1][3]

• Validation: 1H NMR should show loss of the C6-Cl electronic environment and appearance of N-H signals.

Protocol B: Regioselective N-Alkylation (N9 vs N7)

Objective: Installing an alkyl chain.[1][4] The 2-propyl group provides steric bulk that can enhance N9 selectivity under thermodynamic conditions.[1]

Solvent Impact:

• DMF/DMSO (Polar Aprotic): Favors dissociation of the purine-salt ion pair, promoting SN2 reaction.[2] Usually favors N9 (thermodynamic) but produces N7 byproduct.[2]

• Acetonitrile (MeCN): Used in "Vorbrüggen-type" conditions with Lewis acids for high regioselectivity.[1]

Method B1: Thermodynamic N9-Alkylation (Standard) [2][1]

• Dissolution: Dissolve 6-chloro-2-propyl-9H-purine (1.0 eq) in dry DMF (0.2 M concentration).

• Deprotonation: Add anhydrous K2CO3 (1.5 eq). Stir at RT for 30 mins.[1] The mixture will become a suspension of the purinyl anion.

• Alkylation: Add Alkyl Halide (1.1 eq) dropwise.[2][1]

• Reaction: Stir at 50–60°C for 4 hours.

  • Why 60°C? Higher temps favor the thermodynamic N9 product over the kinetic N7 product.

• Quench: Pour into ice water. The lipophilic 2-propyl group often aids the precipitation of the product. Filter or extract with EtOAc.[1][5]

Troubleshooting & Optimization

Common Failure Modes

• Hydrolysis (Formation of 6-Hydroxy-2-propylpurine):

  • Symptom:[2][6][7][8][9] Appearance of a highly polar spot on TLC that does not move in 5% MeOH/DCM.[1]

  • Cause: Wet solvent (DMF/DMSO are hygroscopic) + high heat.[2]

  • Fix: Dry solvents over molecular sieves (3Å) for 24h prior to use.[2] Switch to Acetonitrile if reactants are soluble enough.[1]

• Incomplete Reaction (SNAr):

  • Cause: The 2-propyl group deactivates the ring slightly.[1]

  • Fix: Increase temperature to 120°C (switch from EtOH to n-BuOH or DMF). Add a catalytic amount of KI if using alkyl chlorides.[1]

• Solubility Issues:

  • If the 2-propyl analog is insoluble in alcohols, use a co-solvent system : 10% DMSO in Ethanol.[1] This maintains the "green" profile while leveraging DMSO's solvation power.

Green Chemistry Scoring

• DMF: High Risk (Reprotoxic).[2] Avoid if possible.

• Cyrene: Low Risk.[1] Good alternative, but requires workup modification (water wash removes it).[2]

• Ethanol/Butanol: Lowest Risk.[1] Preferred for scale-up.[1]

References

• Solubility & Solvent Effects

  • Solubility Modeling and Solvent Effect of 2-Amino-6-chloropurine in Twelve Neat Solvents. J. Chem. Eng.[1] Data. 2019 .

  • [2]

• Regioselectivity in Alkylation

  • Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines. ACS Omega. 2014 .[1]

  • [2]

• Green Solvent Alternatives

  • Green Solvents as an Alternative to DMF in ZIF-90 Synthesis.[1][9] Materials. 2021 . (Demonstrates Cyrene efficacy).[2]

• SNAr Mechanism & Kinetics

  • Kinetic Studies of 6-Halopurine Nucleoside in SNAr Reactions. BYU ScholarsArchive.[1]

Sources

• 1. US2832781A - 6-chloropurine - Google Patents [patents.google.com]
• 2. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Chloro-N-ethyl-9-isopropyl-9H-purin-6-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Some Novel Derivatives of 2-(9H-purin-6-ylsulfanyl) Acetohydrazide as Potential Antithyroid Agents [scielo.org.mx]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. WO1993015075A1 - Preparation of 2-amino-6-chloropurine - Google Patents [patents.google.com]
• 9. Green Solvents as an Alternative to DMF in ZIF-90 Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Regioselectivity in N-Alkylation of 2-Propylpurines

Welcome to the technical support center for synthetic organic chemists. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for tackling the nuanced challenge of regioselective N7 vs. N9 alkylation of 2-propylpurines. As researchers and drug development professionals, achieving precise control over the position of alkylation is paramount for elucidating structure-activity relationships (SAR) and developing novel therapeutics. This document synthesizes established principles of purine chemistry with practical, field-proven insights to empower you to overcome common experimental hurdles.

Troubleshooting and FAQs

Here, we address the most common issues encountered during the alkylation of 2-propylpurines in a direct question-and-answer format.

Q1: My reaction is producing a mixture of N7 and N9 isomers. How can I improve the selectivity for the N9 position?

A1: Achieving high N9 selectivity is a common goal, as this isomer is often the thermodynamically preferred product.[1] However, kinetic factors can lead to the formation of the N7 isomer. To favor N9 alkylation:

• Choice of Base and Solvent: The combination of a non-polar, aprotic solvent like DMF or THF with a strong, non-coordinating base such as sodium hydride (NaH) or potassium carbonate (K2CO3) is a standard approach.[2] This combination promotes the formation of the purine anion, which then reacts with the alkylating agent. For enhanced N9 selectivity, consider using tetrabutylammonium hydroxide as the base.[3][4]

• Reaction Conditions: Running the reaction at a higher temperature can favor the formation of the more stable N9 isomer by allowing the reaction to reach thermodynamic equilibrium.[1] If the N7 isomer is forming under kinetic control at lower temperatures, a higher temperature may facilitate its rearrangement to the N9 product, or favor the N9 pathway from the start.

• Mitsunobu Reaction: For sterically unhindered alcohols, the Mitsunobu reaction (using triphenylphosphine and a dialkyl azodicarboxylate like DEAD or DIAD) is an excellent method for achieving high N9 selectivity with an inversion of stereochemistry at the alcohol.[4]

Q2: I am trying to synthesize the N7 isomer, but the N9 isomer is always the major product. What strategies can I employ to favor N7 alkylation?

A2: Selective N7 alkylation is more challenging due to the thermodynamic preference for the N9 position.[1] However, several strategies can be employed:

• Kinetic Control: Favoring the kinetically controlled product often involves using milder reaction conditions. This includes lower temperatures and shorter reaction times. The N7 position is often considered the most nucleophilic site in the neutral purine, making it susceptible to attack under these conditions.[5][6]

• Silylation Followed by Catalysis: A powerful method for directing alkylation to the N7 position involves a silylation-alkylation sequence. First, the purine is treated with a silylating agent like HMDS to form a silylated intermediate. Subsequent reaction with a tertiary alkyl halide in the presence of a Lewis acid catalyst, such as SnCl4, can provide high regioselectivity for the N7 position.[1][7] While originally developed for tert-alkyl groups, this principle can be adapted for other electrophiles.

• Protecting Group Strategy: An unambiguous but more laborious route involves protecting the N9 position. A common strategy is to install a removable protecting group (e.g., a Boc group via a 7,8-dihydropurine intermediate), perform the N7 alkylation, and then deprotect the N9 position.[7]

Q3: How does the 2-propyl group influence the N7/N9 regioselectivity compared to other substituted purines?

A3: The 2-propyl group is an electron-donating group (EDG) via induction. This will increase the overall electron density of the purine ring system, enhancing the nucleophilicity of both the N7 and N9 positions. Unlike bulky substituents at the C6 position, which can sterically hinder the N7 position and thus favor N9 alkylation, a 2-propyl group is not expected to exert a significant steric influence on either nitrogen. Therefore, the regioselectivity will be primarily governed by the electronic effects and the reaction conditions you choose, rather than by steric hindrance from the C2 substituent.

Q4: I have a mixture of N7 and N9 alkylated products. How can I reliably distinguish between them?

A4: Differentiating between the N7 and N9 isomers is crucial and can be definitively achieved using a combination of NMR spectroscopy techniques:[1][7]

• 1D NMR (¹H and ¹³C): While subtle differences in the chemical shifts of the purine protons and carbons will exist between the two isomers, these are often not sufficient for unambiguous assignment on their own.

• 2D NMR (HMBC, HSQC, NOESY):

  • HMBC (Heteronuclear Multiple Bond Correlation): This is one of the most powerful tools. Look for long-range correlations (2-3 bonds) between the protons of your alkyl group and the carbons of the purine ring. For the N9 isomer, you will see a correlation from the α-protons of the alkyl group to both C4 and C8. For the N7 isomer, you will see a correlation from the α-protons to C5 and C8.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): For the N7 isomer, a NOE may be observed between the α-protons of the alkyl group and the H8 proton. For the N9 isomer, a NOE may be observed between the α-protons of the alkyl group and the H8 proton, but the spatial proximity is different. If there is a substituent at C6, a NOE between the N7-alkyl group and the C6-substituent is a very strong indicator.[1][7]

• ¹³C Chemical Shift Difference (Δδ C5-C8): A reliable method involves comparing the chemical shifts of the C5 and C8 carbons. Generally, the difference between these chemical shifts (Δδ = |δC5 - δC8|) is significantly larger for the N7 isomer compared to the N9 isomer.[1][7]

Technical Deep Dive: Understanding the Causality of Regioselectivity

The regioselectivity of purine alkylation is a classic example of the competition between kinetic and thermodynamic control. The outcome is determined by a delicate balance of several factors.

Caption: Factors influencing N7 vs. N9 alkylation of 2-propylpurine.

• Tautomerism and Acidity: Purines exist as a mixture of N7-H and N9-H tautomers in solution. The N9-H tautomer is generally more stable, and the N9 proton is typically more acidic. Deprotonation with a base generates a common purine anion, which is the key reactive intermediate.

• Nucleophilicity: In the neutral purine, the N7 position is often considered the most nucleophilic site, making it prone to attack under kinetically controlled conditions (e.g., lower temperatures, weaker bases).[5]

• Thermodynamic Stability: The N9-alkylated purine is generally the more thermodynamically stable isomer.[1] This is attributed to factors including aromaticity and dipole moments. Reactions carried out under conditions that allow for equilibrium to be established (e.g., higher temperatures, longer reaction times) will favor the formation of the N9 product.[1]

• Solvent Effects: Polar aprotic solvents like DMF can solvate the cation of the base, increasing the "nakedness" and reactivity of the purine anion. Polar protic solvents, on the other hand, can solvate the purine anion through hydrogen bonding, potentially altering the relative nucleophilicity of the N7 and N9 positions.[6]

• The Role of the Electrophile: The nature of the alkylating agent (e.g., its size and reactivity, following SN1 vs. SN2 pathways) can also influence the regiochemical outcome. Harder electrophiles may favor reaction at the harder N7 nitrogen, while softer electrophiles may prefer the softer N9 nitrogen, although this is a generalization.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized for your specific substrate and alkylating agent.

Protocol 1: General Procedure for N9-Selective Alkylation

This protocol aims to maximize the yield of the thermodynamically favored N9 isomer.

Caption: Workflow for N9-selective alkylation of 2-propylpurine.

Step-by-Step Methodology:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), add 2-propylpurine (1.0 eq).

• Dissolution: Add anhydrous DMF to dissolve the starting material. Cool the solution to 0 °C in an ice bath.

• Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Alkylation: Add the alkylating agent (e.g., alkyl halide, 1.1 eq) dropwise. Heat the reaction to 60-80 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Quenching: Cool the reaction to 0 °C and carefully quench by the slow addition of water or a saturated aqueous NH4Cl solution.

• Extraction: Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to separate the N9 isomer from any N7 isomer and other impurities.

Table 1: Condition Variables for N9-Selectivity

Parameter	Recommended Condition	Rationale
Base	NaH, K2CO3, Cs2CO3	Strong, non-coordinating bases favor anion formation.
Solvent	DMF, THF, Acetonitrile	Polar aprotic solvents enhance anion reactivity.
Temperature	Room Temp to 80 °C	Higher temperatures favor the thermodynamic product.[1]
Alternative	Mitsunobu Reaction	Excellent for primary/secondary alcohols, high N9 selectivity.[4]

Protocol 2: General Procedure for N7-Selective Alkylation (via Silylation)

This protocol is adapted from methods developed for other purines and aims to favor the kinetically controlled N7 isomer.[1][7]

Step-by-Step Methodology:

• Silylation: In a flame-dried flask under an inert atmosphere, suspend 2-propylpurine (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) or acetonitrile (ACN). Add hexamethyldisilazane (HMDS, 3.0 eq) and a catalytic amount of ammonium sulfate. Reflux the mixture until the solution becomes clear (indicating formation of the silylated purine).

• Cooling: Cool the reaction mixture to room temperature.

• Catalyst & Alkylation: Add SnCl4 (1.5 eq) and the tertiary alkyl halide (2.0 eq). Stir the reaction at room temperature.

• Monitoring: Monitor the reaction closely by TLC or LC-MS. The N7 isomer is the kinetic product, and prolonged reaction times or heating can lead to isomerization to the more stable N9 isomer.[1]

• Quenching: Once the desired conversion is reached, quench the reaction by pouring it into a cold, saturated aqueous solution of NaHCO3.

• Extraction & Purification: Follow steps 6-8 as described in Protocol 1 to work up and purify the desired N7-alkylated product.

Table 2: Condition Variables for N7-Selectivity

Parameter	Recommended Condition	Rationale
Method	Silylation-Alkylation	Proven method for directing to N7.[1][7]
Catalyst	SnCl4	Lewis acid that facilitates alkylation of the silylated purine.
Solvent	DCE, Acetonitrile	Anhydrous, aprotic solvents suitable for silylation.
Temperature	Room Temperature	Lower temperatures favor the kinetic product.
Control	Time-critical	The N7 product can rearrange to the N9 isomer over time.[1]

References

• Regiospecific N9 Alkylation of 6-(Heteroaryl)purines: Shielding of N7 by a Proximal Heteroaryl C−H 1. ResearchGate. Available at: [Link]

• Regioselective alkylation reaction of purines under microwave irradiation. Journal of Heterocyclic Chemistry. Available at: [Link]

• Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Omega. Available at: [Link]

• Effects of N7-Alkylguanine Conformation and Metal Cofactors on the Translesion Synthesis by Human DNA Polymerase η. ACS Publications. Available at: [Link]

• Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Publications. Available at: [Link]

• Direct Regioselective C-H Cyanation of Purines. MDPI. Available at: [Link]

• Genotoxic effects of the major alkylation damage N7-methylguanine and methyl formamidopyrimidine. Portland Press. Available at: [Link]

• ChemInform Abstract: Regioselective N9 Alkylation of Purine Rings Assisted by β-Cyclodextrin. ResearchGate. Available at: [Link]

• Selectivity of purine alkylation by a quinone methide. Kinetic or thermodynamic control? PubMed. Available at: [Link]

• High Yielding, Base Catalyzed C6 Regioselective Amination and N9 Alkylation in Purine Nucleotide. ResearchGate. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective alkylation reaction of purines under microwave irradiation [diposit.ub.edu]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Selectivity of purine alkylation by a quinone methide. Kinetic or thermodynamic control? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to 6-Chloro-2-propylpurine

An in-depth technical guide created for researchers, scientists, and drug development professionals.

This guide serves as a specialized resource for navigating the experimental complexities of 6-chloro-2-propylpurine. Our objective is to provide you with the technical rationale and field-tested protocols necessary to minimize the formation of hydrolysis byproducts, ensuring the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: I've identified an impurity in my reaction with the mass of 2-propylhypoxanthine. What is it and why is it forming?

A1: The impurity is almost certainly 2-propylhypoxanthine, the primary hydrolysis byproduct of 6-chloro-2-propylpurine. Its formation is a classic case of nucleophilic aromatic substitution. The chlorine atom at the 6-position of the purine ring is an effective leaving group. Water, even in trace amounts, can act as a nucleophile, attacking this position and displacing the chloride ion. This reaction is often catalyzed by both acidic and basic conditions, which can increase the electrophilicity of the purine ring or the nucleophilicity of water, respectively.[1][2]

Q2: What are the most critical factors that accelerate the hydrolysis of 6-chloro-2-propylpurine?

A2: The rate of hydrolysis is highly sensitive to your experimental environment. The most common contributing factors are:

• Water Contamination: The most direct cause. Trace moisture in solvents, reagents, or from atmospheric exposure is often the primary culprit.

• pH Imbalance: The stability of purine derivatives is often pH-dependent.[3][4][5] Both strongly acidic and strongly basic conditions can significantly increase the rate of hydrolysis.[6][7] For instance, using strong alkaline solutions like sodium hydroxide for a reaction can lead to substantial hydrolysis of the 6-chloro position.[6][8]

• Elevated Temperature: Higher temperatures increase the kinetic energy of the system, accelerating all reactions, including the undesirable hydrolysis side reaction.[3][6]

• Prolonged Reaction Times: The longer the substrate is exposed to non-ideal conditions, the greater the accumulation of the hydrolysis byproduct will be.

Q3: How can I reliably detect and quantify the level of 2-propylhypoxanthine in my sample?

A3: Several standard analytical techniques are well-suited for this purpose. The most common and effective methods include High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[9][10] These methods can separate the starting material from the more polar 2-propylhypoxanthine byproduct and provide quantitative data. For structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the disappearance of the chloro-substituent and the appearance of the N-H proton characteristic of the hypoxanthine structure.

Troubleshooting Guide: A Systematic Approach to Minimizing Hydrolysis

Encountering unexpected hydrolysis can be a significant setback. This workflow provides a logical path to diagnose and resolve the issue.

Symptom: Significant peak corresponding to 2-propylhypoxanthine detected via LC-MS or other analytical methods.

Caption: A logical workflow for troubleshooting hydrolysis of 6-chloro-2-propylpurine.

Validated Experimental Protocols

Adherence to rigorous experimental technique is the most effective way to prevent byproduct formation.

Protocol 1: Storage and Handling of 6-Chloro-2-propylpurine

• Storage: Always store the reagent in a tightly sealed container in a desiccator or a controlled low-humidity environment. For long-term storage, refrigeration (2-8°C) is recommended. The container should be brought to room temperature before opening to prevent condensation of atmospheric moisture onto the solid.

• Handling: Whenever possible, handle the solid material under an inert atmosphere, such as in a nitrogen or argon-filled glovebox.

• Solvent Preparation: Use only high-quality anhydrous solvents. Solvents like DMF, THF, and acetonitrile should be freshly distilled from an appropriate drying agent or purchased in sealed bottles designed for anhydrous applications.[11]

Protocol 2: Optimized Nucleophilic Substitution (e.g., Amination)

This protocol is designed to maximize the yield of the desired substitution product while minimizing the competing hydrolysis reaction.

Materials:

• 6-chloro-2-propylpurine

• Anhydrous aprotic solvent (e.g., Acetonitrile, DMF)

• Nucleophile (e.g., desired amine)

• Non-nucleophilic organic base (e.g., Diisopropylethylamine - DIPEA)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Vessel Preparation: Dry the reaction glassware thoroughly in an oven and allow it to cool under a stream of inert gas.

• Reagent Addition: Under a positive pressure of inert gas, add 6-chloro-2-propylpurine to the reaction vessel, followed by the anhydrous solvent.

• Base and Nucleophile: Add the non-nucleophilic base (DIPEA), followed by the slow addition of the amine nucleophile. The use of an organic base is critical to neutralize the HCl generated during the reaction without introducing hydroxide ions.

• Temperature Control: Begin the reaction at room temperature. If the reaction rate is insufficient, gently heat to a maximum of 40-50°C. Avoid high temperatures.

• Reaction Monitoring: Closely monitor the reaction's progress using TLC or LC-MS at regular intervals (e.g., every 30-60 minutes).

• Quenching and Work-up: Once the starting material is consumed, proceed immediately to the work-up. Quench the reaction with a non-aqueous method if possible, or minimize the duration of contact with aqueous layers during extraction.

Data Summary: Optimizing Reaction Parameters

Parameter	Standard Approach	Optimized for Minimal Hydrolysis	Scientific Rationale
Solvent	Reagent-grade polar aprotic	Anhydrous grade (e.g., Acetonitrile, DMF)	Directly eliminates the primary reactant (water) responsible for the side reaction.[12][13]
Base	Inorganic bases (e.g., K₂CO₃, NaOH)	Non-nucleophilic organic base (e.g., DIPEA)	Avoids introducing hydroxide ions, which are highly nucleophilic and promote hydrolysis.[6]
Temperature	Reflux (60-100°C)	Room Temp to 50°C	Lowering temperature disproportionately slows the hydrolysis side reaction compared to the primary reaction.[6]
Atmosphere	Ambient Air	Inert (Nitrogen or Argon)	Prevents the introduction of atmospheric moisture into the reaction medium.

Mechanistic Visualization

Understanding the competing reaction pathways is crucial for rational experimental design.

Caption: Competing nucleophilic substitution pathways for 6-chloro-2-propylpurine.

The core challenge lies in favoring the reaction with your intended nucleophile over the reaction with contaminant water. All protocols outlined in this guide are designed to shift the equilibrium towards the desired reaction pathway.

References

• Title: Method for preparing salts of 6-chloropurine - Google Patents Source: Google Patents URL
• Title: The synthetic method of 2-amino-6-chloropurine - Google Patents Source: Google Patents URL

• Title: Hydrolysis of 2-Chloro-2-methylpropane - Demonstration Using the Quenching of Fluorescence from Fluorescein Source: Tokyo University of Science URL: [Link]

• Title: Effect of Water pH on the Chemical Stability of Pesticides Source: DigitalCommons@USU URL: [Link]

• Title: Preparation of 2-amino-6-chloropurine - Google Patents Source: Google Patents URL

• Title: Direct synthesis of 6-arylpurines by reaction of 6-chloropurines with activated aromatics Source: Journal of Organic Chemistry URL: [Link]

• Title: Concerted SN2 mechanism for the hydrolysis of acid chlorides. Comparison of reactivities calculated by the density functional theory with experimental data Source: ResearchGate URL: [Link]

• Title: Chiral perspective evaluations: Enantioselective hydrolysis of 6PPD and 6PPD-quinone in water and enantioselective toxicity to Gobiocypris rarus and Oncorhynchus mykiss Source: PubMed URL: [Link]

• Title: The effect of pH and chloride concentration on the stability and antimicrobial activity of chlorine-based sanitizers Source: PubMed URL: [Link]

• Title: Chiral perspective evaluations: Enantioselective hydrolysis of 6PPD and 6PPD-quinone in water and enantioselective toxicity to Gobiocypris rarus and Oncorhynchus mykiss Source: ResearchGate URL: [Link]

• Title: Hydrolysis Reactions Source: Chemistry LibreTexts URL: [Link]

• Title: Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases Source: PubMed URL: [Link]

• Title: Physicochemical Stability of the Pigment Produced by Pseudofusicoccum adansoniae: Influence of pH, Temperature, Additives, and Light Exposure Source: MDPI URL: [Link]

• Title: Evaluation of Common Organic Solvents for Gas Chromatographic Analysis and Stability of Multiclass Pesticide Residues Source: ResearchGate URL: [Link]

• Title: HYDROLYSIS Source: University of California, Davis URL: [Link]

• Title: The Impact of pH on Chemical Stability in Lab Experiments Source: Ibis Scientific, LLC URL: [Link]

• Title: Enzymatic Synthesis of 2-Chloropurine Arabinonucleosides with Chiral Amino Acid Amides at the C6 Position and an Evaluation of Antiproliferative Activity In Vitro Source: MDPI URL: [Link]

• Title: ANALYTICAL METHODS Source: Agency for Toxic Substances and Disease Registry (ATSDR) URL: [Link]

• Title: Verification of Chlorine Exposure via LC-MS/MS Analysis of Base Hydrolyzed Chlorophenols from Chlorotyrosine-Protein Adducts Source: PMC - NIH URL: [Link]

• Title: S(N)2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride Source: PubMed URL: [Link]

• Title: Hydrolysis of alpha chloro nitrile : Corey's lactone synthesis : a very interesting mechanism Source: YouTube URL: [Link]

• Title: Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution Source: NIH URL: [Link]

• Title: Determination of the solubility of 6-Chloro-7-azapurine in twelve single solvents and four binary mixed solvent systems at t = (278.15–323.15) K Source: ResearchGate URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. web.viu.ca [web.viu.ca]
• 3. Physicochemical Stability of the Pigment Produced by Pseudofusicoccum adansoniae: Influence of pH, Temperature, Additives, and Light Exposure [mdpi.com]
• 4. ibisscientific.com [ibisscientific.com]
• 5. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN101139348A - The synthetic method of 2-amino-6-chloropurine - Google Patents [patents.google.com]
• 7. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 8. WO1993015075A1 - Preparation of 2-amino-6-chloropurine - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. Direct synthesis of 6-arylpurines by reaction of 6-chloropurines with activated aromatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Thermal Landscape of Novel Purine Analogs: A Comparative Guide to Melting Point Verification for 6-Chloro-2-propyl-9H-purine

For the Attention of Researchers, Scientists, and Drug Development Professionals.

In the synthesis and characterization of novel chemical entities, the determination of fundamental physical properties is a cornerstone of establishing identity, purity, and a baseline for further development. This guide addresses the melting point verification for the purine analog, 6-Chloro-2-propyl-9H-purine. As of the latest literature review, a specific melting point for this compound has not been reported, presenting a common challenge in drug discovery and development.

This document serves as a comprehensive guide for researchers navigating this data gap. It provides a robust framework for the experimental determination of the melting point of 6-Chloro-2-propyl-9H-purine, grounded in established scientific principles and pharmacopeial standards. Furthermore, it offers a comparative analysis with structurally related purine analogs to contextualize the expected thermal behavior of this novel compound.

The Significance of Melting Point in Drug Development

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid state. This physical constant is of critical importance in the pharmaceutical sciences for several reasons:

• Purity Assessment: A sharp and defined melting point range is a primary indicator of the purity of a crystalline compound. Impurities tend to depress and broaden the melting range.[1]

• Compound Identification: The melting point is a characteristic property that can aid in the identification of a substance. A mixed melting point determination, where the sample is mixed with a known standard, can confirm the identity of a compound.[2]

• Physical Stability: The melting point provides an indication of the thermal stability of a compound, which is a crucial parameter in formulation development and storage.

• Polymorph Screening: Different crystalline forms (polymorphs) of the same compound will often have distinct melting points. Identifying and characterizing these forms is a regulatory requirement and critical for ensuring consistent bioavailability.

Comparative Analysis of Purine Analogs

In the absence of a reported melting point for 6-Chloro-2-propyl-9H-purine, an analysis of structurally similar compounds can provide a valuable, albeit theoretical, estimation. The purine core, a fused imidazole and pyrimidine ring system, imparts a high degree of intermolecular hydrogen bonding and π-stacking, generally leading to high melting points.

Compound Name	Structure	Reported Melting Point (°C)	Key Structural Difference from Target
6-Chloro-2-propyl-9H-purine	(Target Compound)	Not Reported	-
6-Chloropurine	>300 (decomposes)[3]	Lacks the 2-propyl substituent.
Purine	214-217[4]	Lacks both the 6-chloro and 2-propyl substituents.
2-Amino-6-chloropurine	>300[5]	Has a 2-amino group instead of a 2-propyl group.
6-Chloro-9-methyl-9H-purine	129-134[6]	Has a 9-methyl group and lacks the 2-propyl group.
6-(Propylthio)-9H-purine	184-185[7]	Has a 6-propylthio group instead of a 6-chloro group.

The high melting point of the parent compound, 6-chloropurine, is indicative of strong intermolecular forces. The introduction of an alkyl substituent, such as a propyl group at the C2 position, can have a variable effect on the melting point. While longer alkyl chains can increase van der Waals forces, they can also disrupt the crystal lattice packing, potentially leading to a lower melting point.[8][9][10] The significantly lower melting point of 6-Chloro-9-methyl-9H-purine compared to 6-chloropurine highlights the profound impact of substitution on the physical properties of the purine core.

Based on this comparative data, it is reasonable to hypothesize that the melting point of 6-Chloro-2-propyl-9H-purine will be lower than that of 6-chloropurine due to the disruption of crystal packing by the flexible propyl group. However, it is unlikely to be as low as the 9-methyl analog, as the C2 substitution may have a different impact on intermolecular interactions than N9 substitution. An experimental determination is therefore essential.

Experimental Protocol for Melting Point Determination

The following protocol is based on the United States Pharmacopeia (USP) general chapter <741> for melting range or temperature and standard laboratory practices.[2][11]

Principle

The capillary method is the standard technique for melting point determination.[12] A small, finely powdered sample is packed into a capillary tube and heated at a controlled rate. The temperature at which the substance is observed to melt is recorded as the melting point.

Apparatus

• Melting point apparatus (e.g., Mel-Temp, SRS OptiMelt, or similar) with a heating block and a means of temperature control and observation.[12]

• Calibrated thermometer or digital temperature probe.

• Glass capillary tubes (1 mm internal diameter, 0.1-0.2 mm wall thickness).[12]

• Mortar and pestle.

• Spatula.

• Drying oven or desiccator.

Procedure

• Sample Preparation:

  • Ensure the sample of 6-Chloro-2-propyl-9H-purine is completely dry by placing it in a desiccator over a suitable drying agent for at least 24 hours.[13] Residual solvent can act as an impurity and depress the melting point.[13]

  • Finely powder a small amount of the dried sample using a mortar and pestle. This ensures uniform heat transfer within the sample.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[12]

• Initial (Rapid) Determination:

  • Place the packed capillary tube into the heating block of the melting point apparatus.

  • Heat the sample at a rapid rate (e.g., 10-20 °C/minute) to obtain an approximate melting point. This provides a preliminary range and saves time.

• Accurate Determination:

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point observed in the initial determination.[14]

  • Place a new packed capillary tube with the sample into the heating block.

  • Heat the sample at a slow, controlled rate of approximately 1 °C/minute.[11][14] This slow heating rate is crucial for ensuring thermal equilibrium between the sample, the heating block, and the thermometer.

  • Record the temperature at which the first droplet of liquid is observed (the onset of melting) and the temperature at which the last solid particle melts (the clear point).[11][14] This range is the melting point of the compound.

  • Repeat the accurate determination at least two more times with fresh samples to ensure reproducibility.

Data Interpretation

• Sharp Melting Range: A pure, crystalline compound will typically exhibit a sharp melting range of 0.5-1.5 °C.

• Broad Melting Range: A broad melting range (greater than 2 °C) may indicate the presence of impurities or that the compound exists as a mixture of isomers or polymorphs.

• Decomposition: If the sample darkens or decomposes before melting, this should be noted. For substances that decompose, a faster heating rate (e.g., 5 °C/minute) may be necessary to obtain a more consistent, albeit decomposition-dependent, melting point.[15]

Visualizing the Workflow

The logical flow of the melting point determination process can be visualized as follows:

Workflow for Melting Point Verification

Self-Validating System and Trustworthiness

The described protocol incorporates a self-validating system to ensure the trustworthiness of the results:

• Instrument Calibration: The melting point apparatus should be regularly calibrated using certified reference standards with known melting points that bracket the expected melting point of the test compound.[11]

• Reproducibility: Performing multiple determinations ensures the consistency and reliability of the measured melting point range.

• Mixed Melting Point: To definitively confirm the identity of a newly synthesized batch of 6-Chloro-2-propyl-9H-purine against a previously characterized reference sample, a mixed melting point determination should be performed.[2] If there is no depression in the melting point of the mixture compared to the individual samples, it provides strong evidence that the two samples are identical.

Logical Relationships in Melting Point Analysis

The relationship between purity, heating rate, and the observed melting point is crucial for accurate determination.

Sources

• 1. SSERC | Melting point determination [sserc.org.uk]
• 2. uspbpep.com [uspbpep.com]
• 3. 6-Chloropurine CAS#: 87-42-3 [m.chemicalbook.com]
• 4. 120-73-0 CAS MSDS (Purine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 2-Amino-6-chloropurine | C5H4ClN5 | CID 5360349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 6-氯-9-甲基嘌呤_密度_熔点_沸点_CAS号【2346-74-9】_化源网 [chemsrc.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. The role of alkyl chain length in the melt and solution crystallization of paliperidone aliphatic prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of alkyl chain length on the thermal, optical and semiconductor properties of the symmetric 4-alkylphenyl derivatives of [1]benzothieno[3,2-b]benzothiophene - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. thinksrs.com [thinksrs.com]
• 12. mt.com [mt.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. thinksrs.com [thinksrs.com]

A Comparative Guide to the Reactivity of 2-Propylpurine and 2-Amino-6-chloropurine for the Research Scientist

For researchers, scientists, and drug development professionals, the selection of starting materials is a critical decision that dictates the feasibility and outcome of a synthetic route. Purine scaffolds are central to numerous biologically active molecules, and understanding the nuanced reactivity of substituted purines is paramount. This guide provides an in-depth, objective comparison of the chemical reactivity of two key purine derivatives: 2-propylpurine and 2-amino-6-chloropurine. By examining the electronic and steric influences of their respective substituents, we aim to equip the discerning scientist with the foundational knowledge to strategically employ these molecules in complex synthetic endeavors.

Introduction: A Tale of Two Purines

At first glance, 2-propylpurine and 2-amino-6-chloropurine are both derivatives of the fundamental purine heterocyclic system. However, the substituents at the C2 and C6 positions dramatically alter their chemical personalities, leading to divergent reactivity profiles. 2-Amino-6-chloropurine is a cornerstone in the synthesis of a vast array of bioactive compounds, primarily due to the exceptional reactivity of the C6-chloro substituent. In contrast, 2-propylpurine, while less commonly documented in extensive reactivity studies, presents a different set of synthetic possibilities and challenges governed by the nature of the C2-propyl group.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Features
2-Propylpurine	(Illustrative purine core)	C₈H₁₀N₄	162.19	C2-alkyl substituent, lacks a reactive leaving group.
2-Amino-6-chloropurine		C₅H₄ClN₅	169.57	C2-amino group, C6-chloro leaving group.[1]

The Decisive Role of Substituents: An Electronic and Steric Analysis

The reactivity of a substituted purine is fundamentally governed by the electronic and steric properties of its substituents. The interplay of inductive and resonance effects, along with the physical bulk of the groups, dictates the electron density distribution within the purine ring system and the accessibility of its reactive sites.

Electronic Effects: A Push-Pull Dynamic

The primary differentiator in the reactivity of our two subject molecules is the electronic nature of the C2 substituent.

• 2-Amino Group (in 2-Amino-6-chloropurine): The amino group is a potent electron-donating group (EDG) . It exerts a strong, positive mesomeric effect (+M) by donating its lone pair of electrons into the purine ring system. This significantly increases the electron density of the aromatic core. While it also has a weaker, electron-withdrawing inductive effect (-I) due to the electronegativity of nitrogen, the resonance effect is overwhelmingly dominant.[2][3][4] This electron-donating character can, in some contexts, deactivate the purine ring towards certain reactions like C-H activation.[5]

• 2-Propyl Group (in 2-Propylpurine): Alkyl groups, such as a propyl group, are generally considered weak electron-donating groups through an inductive effect (+I). They push electron density into the ring, albeit to a much lesser extent than an amino group. Some computational studies suggest that alkyl groups might be weakly electron-withdrawing compared to hydrogen inductively, but in the context of reactivity in solution, they are typically considered activating for electrophilic aromatic substitution.[6] The propyl group lacks the significant resonance donation of the amino group.

This fundamental difference in electronic influence is visually represented in the following diagram:

Caption: Electronic influence of C2 substituents on the purine ring.

Steric Hindrance: The Impact of Size

The propyl group is sterically more demanding than the amino group. This can influence the accessibility of adjacent positions on the purine ring to incoming reagents, potentially directing reactions to other sites or slowing them down.

Comparative Reactivity Profiles

The distinct electronic and steric profiles of 2-propylpurine and 2-amino-6-chloropurine translate into vastly different chemical behaviors.

Nucleophilic Aromatic Substitution (SNAr): The Forte of 2-Amino-6-chloropurine

The most significant reactivity of 2-amino-6-chloropurine is the facile displacement of the chloride at the C6 position by a wide range of nucleophiles.[7] This reaction is a cornerstone of synthetic strategies for creating diverse purine derivatives.

The purine ring is inherently electron-deficient, which facilitates nucleophilic attack. The presence of a good leaving group (chloride) at an electron-deficient carbon (C6) makes this position highly susceptible to SNAr reactions. The reaction proceeds through a Meisenheimer-like intermediate, and the stability of this intermediate is key to the reaction's success.

Caption: General workflow for SNAr at the C6 position of 2-amino-6-chloropurine.

In stark contrast, 2-propylpurine lacks a suitable leaving group , rendering it unreactive towards standard SNAr reactions at the ring carbons.

Reactivity of the 2-Propyl Group

The propyl group itself can undergo reaction, though this is less commonly exploited than the C6-Cl reactivity. Potential reactions include:

• Oxidation: The benzylic-like position of the carbon attached to the purine ring could be susceptible to oxidation under strong oxidizing conditions, potentially yielding a ketone or carboxylic acid derivative.

• Free-Radical Halogenation: The alkyl chain could undergo free-radical halogenation, although this might lack selectivity.

Electrophilic Substitution

While nucleophilic substitution is more characteristic of electron-deficient purines, electrophilic substitution can occur, particularly at the C8 position. The electron-donating nature of both the amino and propyl groups would activate the ring towards electrophilic attack compared to unsubstituted purine. The stronger donating ability of the amino group would lead to a greater rate enhancement. However, the presence of the numerous nitrogen atoms in the purine ring, which can be protonated or coordinate to Lewis acids, complicates electrophilic substitution reactions.

Experimental Protocols: A Practical Perspective

To illustrate the difference in reactivity, here are representative experimental protocols.

Protocol 1: Nucleophilic Substitution on 2-Amino-6-chloropurine

This protocol describes a typical amination reaction at the C6 position.

Objective: To synthesize a 6-amino-substituted purine derivative from 2-amino-6-chloropurine.

Materials:

• 2-Amino-6-chloropurine

• Desired amine (e.g., benzylamine)

• Solvent (e.g., n-butanol or DMF)

• Base (e.g., triethylamine or diisopropylethylamine)

Procedure:

• To a solution of 2-amino-6-chloropurine (1 equivalent) in n-butanol, add the amine (1.2 equivalents) and triethylamine (1.5 equivalents).

• Heat the reaction mixture to reflux (approximately 118 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,6-diaminopurine derivative.

Self-Validation: The success of the reaction is confirmed by the disappearance of the starting material on TLC and the appearance of a new, typically more polar, spot. The product can be further characterized by NMR and mass spectrometry, which will show the incorporation of the amine nucleophile and the loss of chlorine.

Protocol 2: Attempted Nucleophilic Substitution on 2-Propylpurine

Objective: To demonstrate the inertness of 2-propylpurine to typical SNAr conditions.

Materials:

• 2-Propylpurine

• Nucleophile (e.g., sodium methoxide)

• Solvent (e.g., methanol)

Procedure:

• Dissolve 2-propylpurine in methanol.

• Add a solution of sodium methoxide in methanol.

• Heat the mixture to reflux and monitor for any reaction by TLC over an extended period (e.g., 24 hours).

Expected Outcome: No reaction is expected. The starting material, 2-propylpurine, will be recovered unchanged. This demonstrates the necessity of a good leaving group for SNAr on the purine ring.

Summary of Comparative Reactivity

Feature	2-Propylpurine	2-Amino-6-chloropurine	Rationale
Dominant Reactivity	Reactions of the propyl group (e.g., oxidation) or electrophilic substitution at C8.	Nucleophilic aromatic substitution at C6.	Presence of a C6-chloro leaving group in 2-amino-6-chloropurine.
Reactivity towards Nucleophiles	Generally inert.	Highly reactive at C6.	Lack of a leaving group on the purine ring of 2-propylpurine.
Influence of C2 Substituent	Weakly activating (+I effect).	Strongly activating (+M effect).	The amino group is a much stronger electron donor than the propyl group.
Steric Hindrance at C2	Moderate.	Low.	The propyl group is bulkier than the amino group.
Synthetic Utility	As a scaffold with a modifiable alkyl side chain.	As a versatile precursor for a wide range of C6-substituted purines.	The high reactivity of the C6-chloro group is synthetically powerful.

Conclusion: Strategic Selection for Synthetic Success

The choice between 2-propylpurine and 2-amino-6-chloropurine is a clear illustration of how subtle changes in molecular architecture can lead to profound differences in chemical reactivity. 2-Amino-6-chloropurine is the workhorse for constructing libraries of C6-functionalized purines via robust and predictable nucleophilic aromatic substitution reactions. Its utility is well-established and extensively documented.

2-Propylpurine, on the other hand, offers a different synthetic paradigm. Its reactivity is centered on the purine core's inherent properties, slightly modulated by the C2-propyl group, and on the potential for functionalization of the propyl side chain itself. While less reactive in the context of ring substitution, it provides a stable purine core for investigations where reactivity at the C6 position is not desired.

Ultimately, the informed selection between these two reagents hinges on the specific synthetic goal. For the creation of diverse C6-substituted analogues, 2-amino-6-chloropurine is the undeniable choice. For applications requiring a stable 2-alkylpurine core, 2-propylpurine serves as a valuable, albeit less reactive, starting material. A thorough understanding of their comparative reactivities, as outlined in this guide, is essential for the efficient and successful design of novel purine-based molecules.

References

• Faraday Transactions 1: Physical Chemistry in Condensed Phases. (1984). Effect of alkyl substituents on the thermodynamics of the self-association of purine in aqueous solution. Retrieved from [Link]

• Lönnberg, H. (2017).

• National Center for Biotechnology Information. (2017). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 3.4: Substituent Effects in the Reactivity of Aromatic Rings. Retrieved from [Link]

• Master Organic Chemistry. (2017). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]

• Elliott, M. C., Hughes, C. E., Knowles, P. J., & Ward, B. D. (2024). Alkyl groups in organic molecules are NOT inductively electron-releasing. Royal Society of Chemistry. Retrieved from [Link]

Sources

• 1. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 5. Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alkyl groups in organic molecules are NOT inductively electron-releasing - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01572J [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Chloro-2-propyl-9H-purine

For researchers, scientists, and professionals in the dynamic field of drug development, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical entities we handle. The proper disposal of specialized compounds such as 6-Chloro-2-propyl-9H-purine is not merely a regulatory formality but a cornerstone of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a comprehensive, step-by-step operational plan for the safe management and disposal of 6-Chloro-2-propyl-9H-purine, grounding procedural guidance in established safety protocols and an understanding of the compound's chemical nature.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal protocol is initiated, a thorough understanding of the potential hazards is critical. This informs the necessary precautions and underscores the importance of the chosen disposal route. Based on data from similar chlorinated purines, 6-Chloro-2-propyl-9H-purine should be treated as a hazardous substance.

The primary hazards associated with analogous compounds are summarized below. These classifications are derived from the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification	Description	Causality and Precautionary Rationale
Acute Toxicity, Oral	Harmful if swallowed.[1][2]	The purine scaffold can interfere with biological processes. Ingestion can lead to systemic toxicity. Strict prohibition of eating, drinking, or smoking in the laboratory is essential.[1]
Skin Irritation	Causes skin irritation.[1][2]	The chloro-substituent and the heterocyclic nature of the molecule can react with skin proteins, leading to irritation. Prolonged contact should be avoided by using appropriate gloves.
Serious Eye Irritation	Causes serious eye irritation.[1][2]	Direct contact with eye tissue can cause significant damage. Chemical safety goggles or a face shield are mandatory when handling the solid or solutions.
Respiratory Irritation	May cause respiratory irritation.[1][2][3]	As a fine powder, the compound can be easily aerosolized. Inhalation may irritate the respiratory tract. All handling of the solid compound must be performed in a certified chemical fume hood.
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[3]	Chlorinated organic compounds are often persistent in the environment and can be toxic to aquatic organisms. This high aquatic toxicity is a primary driver for preventing release into the sewer system or waterways.

Pre-Disposal Operations: Immediate Safety and Handling Protocols

Safe disposal begins with safe handling. The following personal protective equipment (PPE) and engineering controls are mandatory when managing 6-Chloro-2-propyl-9H-purine waste.

Personal Protective Equipment (PPE)

• Gloves: Chemically resistant gloves (e.g., nitrile) are required. Change gloves immediately if they become contaminated.

• Eye Protection: Wear tightly fitting safety goggles or a full-face shield.[4]

• Lab Coat: A flame-retardant lab coat should be worn and kept buttoned.

• Respiratory Protection: All handling of the solid compound or concentrated solutions should occur within a chemical fume hood to prevent inhalation.[5]

Engineering Controls

• Chemical Fume Hood: Use a properly functioning chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure the laboratory is well-ventilated.[6]

Step-by-Step Disposal Workflow

The guiding principle for the disposal of chlorinated organic compounds is the prevention of environmental release. The recommended disposal pathway is thermal destruction via a licensed hazardous waste management facility.

Step 1: Waste Segregation and Classification

Proper segregation is the first critical step in a compliant waste management program.

• Identify the Waste Stream: All materials contaminated with 6-Chloro-2-propyl-9H-purine must be considered hazardous waste. This includes:

  • Unused or expired solid compound.

  • Solutions containing the compound.

  • Contaminated consumables (e.g., pipette tips, weighing paper, gloves, vials).

  • Spill cleanup materials.

• Classify the Waste: This compound falls under the category of chlorinated hydrocarbon waste or chlorinated heterocyclic waste .[7] It is crucial NOT to mix this waste with other waste streams, such as non-halogenated solvents or aqueous waste, to ensure proper and cost-effective final disposal.

• Prohibit Sewer Disposal: Under no circumstances should this compound or its containers be disposed of down the drain.[7][8] Its aquatic toxicity and persistence make sewer disposal a significant environmental hazard.

Step 2: Waste Accumulation, Containment, and Labeling

• Select Appropriate Containers:

  • Solid Waste: Collect dry, contaminated materials (gloves, paper towels, etc.) and excess solid compound in a designated, leak-proof container with a secure lid. A polyethylene pail or a sturdy, lined cardboard box designed for solid chemical waste is appropriate.

  • Liquid Waste: Collect solutions in a dedicated, chemically compatible (e.g., HDPE or glass) and shatter-resistant waste container.

• Maintain Closed Containers: Keep waste containers securely closed at all times, except when adding waste.[8] This prevents the release of vapors and protects the lab environment.

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste."

  • The full chemical name: "6-Chloro-2-propyl-9H-purine."

  • The approximate concentration and quantity.

  • The relevant hazard pictograms (e.g., irritant, harmful, hazardous to the aquatic environment).

  • The date the waste was first added to the container.

Step 3: Storage Pending Disposal

• Store the sealed and labeled waste containers in a designated satellite accumulation area within the laboratory.

• Ensure secondary containment is used for liquid waste containers to capture any potential leaks.[8]

• Store away from incompatible materials, such as strong oxidizing agents.[6]

Step 4: Final Disposal via Licensed Contractor

Chemical degradation in the lab is not recommended for this class of compounds due to the potential for incomplete reactions and the generation of equally hazardous byproducts.

• Engage a Professional Waste Management Service: Your institution's Environmental Health & Safety (EHS) department will have a contract with a licensed hazardous waste disposal company. Contact your EHS office to schedule a waste pickup.

• Preferred Disposal Method - Incineration: The material should be disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[4] High-temperature incineration is the most effective and environmentally sound method for destroying chlorinated organic compounds, as it prevents the formation of dioxins and other persistent organic pollutants.[9]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous liquid waste. After rinsing, the container can be managed for recycling or reconditioning.[4]

Emergency Procedures: Spill and Exposure Management

In Case of a Spill:

• Evacuate non-essential personnel from the immediate area.

• Wearing full PPE, cover the spill with an inert absorbent material like vermiculite or sand.

• Use non-sparking tools to carefully collect the absorbed material and place it into a sealed, labeled container for hazardous waste disposal.[1]

• Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Do not allow spill material to enter drains or waterways.[1]

In Case of Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-Chloro-2-propyl-9H-purine.

Caption: Decision workflow for the safe disposal of 6-Chloro-2-propyl-9H-purine.

References

• U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.1030 - Bloodborne pathogens. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Guidance For Hazard Determination. Retrieved from [Link]

• Council for the Indian School Certificate Examinations. (n.d.). CHEMISTRY (862). Retrieved from [Link]

• Vita-D-Chlor. (n.d.). Guidance Manual for Disposal of Chlorinated Water. Retrieved from [Link]

• AHH Chemical Co., Ltd. (n.d.). 2-Amino-6-chloro-9H-purine-9-acetic acid, min 95%, 100 mg. Retrieved from [Link]

• Wikipedia. (n.d.). Alkaloid. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2004). Synthesis of novel 2-(2-(6-chloro-9H-purin-9-yl)ethoxy)-6-isobutoxy-tetrahydro-2H-pyran-3-ol as a potential antiviral agent. Molecules, 9(12), 1076-1082. Retrieved from [Link]

• Occupational Safety and Health Administration. (2024, January 26). Process Safety Management of Highly Hazardous Chemicals. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Organic Chemicals, Plastics and Synthetic Fibers Effluent Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2017, March 28). Documents Related to the Hazardous Waste Listing of Chlorinated Aliphatics Production Wastes. Retrieved from [Link]

• PubChem. (n.d.). 6-chloro-9-cyclopropyl-9H-purine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2016, December 27). Documents Related to the Hazardous Waste Listing of Chlorinated Aliphatics Production Wastes. Retrieved from [Link]

• University of Washington Department of Chemistry. (n.d.). Wastes forbidden from sink/sewer disposal. Retrieved from [Link]

• Satyanarayana, U. (n.d.). Biochemistry. Retrieved from [Link]

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. 6-chloro-9-cyclopropyl-9H-purine | C8H7ClN4 | CID 246967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. chemistry.mtsu.edu [chemistry.mtsu.edu]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Navigating the Safe Handling of 6-Chloro-2-propyl-9H-purine: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the ability to handle novel chemical compounds with confidence and precision is paramount. 6-Chloro-2-propyl-9H-purine, a substituted purine derivative, represents a class of molecules with significant potential in medicinal chemistry. However, its handling necessitates a robust understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions for handling this compound.

Hazard Assessment: Understanding the Risks

• Skin Irritation: Likely to cause skin irritation upon direct contact.

• Serious Eye Irritation: Poses a significant risk of causing serious damage to the eyes.

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.

• Harmful if Swallowed: Ingestion of the compound can be harmful to health[3].

Therefore, all handling procedures must be designed to mitigate these risks through a multi-layered approach to personal protection and engineering controls.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a matter of compliance but a critical step in ensuring personal safety. The following table outlines the recommended PPE for various laboratory operations involving 6-Chloro-2-propyl-9H-purine.

Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Double-gloved with nitrile gloves.	Safety glasses with side shields or chemical splash goggles.	Fully-buttoned laboratory coat.	Work in a certified chemical fume hood or a ventilated balance enclosure. If not possible, a NIOSH-approved N95 respirator is required.
Dissolving in Solvents	Double-gloved with nitrile or other chemically resistant gloves appropriate for the solvent.	Chemical splash goggles and a face shield.	Chemical-resistant apron over a laboratory coat.	All operations should be performed in a certified chemical fume hood.
Running Reactions and Work-up	Double-gloved with nitrile or other chemically resistant gloves appropriate for the solvents and reagents used.	Chemical splash goggles and a face shield.	Chemical-resistant apron over a laboratory coat.	All operations should be performed in a certified chemical fume hood.
Spill Cleanup	Heavy-duty, chemically resistant gloves (e.g., butyl rubber).	Chemical splash goggles and a face shield.	Disposable, chemical-resistant coveralls.	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.

Causality Behind PPE Choices:

• Double-Gloving: The outer glove provides the primary barrier, which can be removed immediately upon known or suspected contamination, leaving a clean inner glove to safely manage the situation. This practice is a cornerstone of handling hazardous compounds[4].

• Nitrile Gloves: Nitrile gloves offer good resistance to a wide range of chemicals, including many common laboratory solvents[5]. However, it is crucial to consult a chemical resistance chart for the specific solvents being used, as no single glove material is impervious to all chemicals[5][6].

• Eye and Face Protection: The risk of splashes, particularly when handling solutions, necessitates the use of chemical splash goggles. A face shield provides an additional layer of protection for the entire face.

• Respiratory Protection: Due to the potential for respiratory irritation from airborne particles, handling the solid compound outside of a contained and ventilated space is strongly discouraged. A certified chemical fume hood is the primary engineering control to prevent inhalation exposure[7].

Operational Plan: From Receipt to Reaction

A systematic and well-documented workflow is essential for the safe handling of 6-Chloro-2-propyl-9H-purine.

Operational Workflow for 6-Chloro-2-propyl-9H-purine.

Experimental Protocol: Weighing and Dissolving

• Preparation: Don all required PPE as outlined in the table above. Ensure the chemical fume hood is on and functioning correctly.

• Staging: Place a calibrated analytical balance inside the fume hood. Place all necessary equipment (spatula, weigh paper, beaker with stir bar, solvent) within the fume hood to minimize movement in and out of the sash.

• Weighing: Carefully transfer the desired amount of 6-Chloro-2-propyl-9H-purine from the stock container to the weigh paper. Close the stock container immediately.

• Transfer: Gently add the weighed solid to the beaker containing the solvent and stir bar.

• Dissolution: Turn on the magnetic stirrer to facilitate dissolution.

• Cleanup: Dispose of the weigh paper in the designated solid waste container within the fume hood. Wipe down the spatula and any other potentially contaminated surfaces with a solvent-soaked wipe and dispose of the wipe in the solid waste container.

Disposal Plan: Ensuring a Safe End-of-Life

Proper disposal of hazardous waste is a critical component of laboratory safety and environmental responsibility.

Waste Disposal Workflow.

Step-by-Step Disposal Protocol:

• Segregation at Source: At the point of generation, segregate waste into three streams: solid, liquid, and sharps. Never mix incompatible waste streams.

• Solid Waste: Place all contaminated solid waste, including gloves, weigh paper, and absorbent materials from spill cleanup, into a clearly labeled, sealed plastic bag or a designated solid hazardous waste container[1].

• Liquid Waste: Collect all liquid waste, including reaction mixtures and solvent rinses, in a compatible, sealed, and clearly labeled hazardous waste container. The container should be stored in secondary containment to prevent spills.

• Empty Containers: "Empty" containers that held 6-Chloro-2-propyl-9H-purine must be treated as hazardous waste unless triple-rinsed with a suitable solvent. The rinsate must be collected as liquid hazardous waste.

• Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office[8][9]. Do not dispose of this chemical down the drain or in the regular trash.

Emergency Procedures: Planning for the Unexpected

Spill Response:

• Evacuate: Immediately alert others in the area and evacuate if the spill is large or in a poorly ventilated space.

• Isolate: Secure the area and prevent entry.

• Protect: Don the appropriate PPE for spill cleanup, including a respirator.

• Contain: For solid spills, gently cover with an absorbent material to avoid raising dust. For liquid spills, surround the area with an absorbent dike.

• Clean: Carefully sweep or scoop up the absorbed material and place it in a labeled hazardous waste container. Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your EHS office.

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

By adhering to these comprehensive guidelines, researchers can confidently and safely handle 6-Chloro-2-propyl-9H-purine, ensuring both personal safety and the integrity of their research.

References

• Apollo Scientific. (2022). 2,6-Dichloro-9H-purine Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Echemi. (n.d.). 6-Chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine Safety Data Sheets.
• PubChem. (2026). 6-Chloropurine.
• MedchemExpress.com. (n.d.). 6-Chloropurine (6-Chloro-9H-purine).
• Ansell. (n.d.). Chemical Resistance Glove Chart. Environment, Health and Safety.
• Capot Chemical. (2016). 6-Chloro-9H-purine SAFETY DATA SHEET.
• PPG. (2025). SAFETY DATA SHEET.
• Echemi. (n.d.). 2-chloro-6-methyl-9H-purine SDS.
• Gloves Chemical Resistance Chart. (n.d.).
• UConn Health. (n.d.). Waste Stream Disposal – Quick Sheet.
• OSHA. (n.d.). Glove Selection Chart. Environmental Health and Safety.
• NIH. (2022). Waste Disposal Guide.
• Weill Cornell Medicine. (n.d.). EHS Program Manual 5.2 - Waste Disposal Procedure.
• PubChem. (2025). 6-chloro-9-cyclopropyl-9H-purine.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. cdn.mscdirect.com [cdn.mscdirect.com]
• 3. 6-Chloropurine | C5H3ClN4 | CID 5359277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. glovesbyweb.com [glovesbyweb.com]
• 7. echemi.com [echemi.com]
• 8. health.uconn.edu [health.uconn.edu]
• 9. ehs.weill.cornell.edu [ehs.weill.cornell.edu]